N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• CAS: 859996-19-3

Core Science & Biosynthesis

Discovery of N,N-Diethyl-3-piperidinecarboxamide hydrochloride

An In-depth Technical Guide to N,N-Diethyl-3-piperidinecarboxamide Hydrochloride: A Key Intermediate in Modern Drug Discovery

Executive Summary

N,N-Diethyl-3-piperidinecarboxamide, also known as N,N-Diethylnipecotamide, is a heterocyclic amide built upon the privileged piperidine scaffold. While not a therapeutic agent in itself, its hydrochloride salt has emerged as a critical building block in the synthesis of a diverse range of pharmacologically active molecules. This guide provides a comprehensive technical overview of its properties, synthesis, analytical validation, and its pivotal role as a key intermediate in the development of novel therapeutics, including antitubercular agents and alpha 7 nicotinic acetylcholine receptor agonists.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, found in a vast array of clinically approved drugs targeting the central nervous system (CNS), cancer, and infectious diseases.[1] Its prevalence stems from its ability to confer favorable physicochemical properties upon a molecule. The piperidine scaffold can modulate lipophilicity and water solubility, provide hydrogen bond donor and acceptor sites, and its conformational flexibility allows for optimal binding to target proteins.[1] This heterocycle is generally metabolically stable and can improve a drug's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately enhancing its "druggability".[1] N,N-Diethyl-3-piperidinecarboxamide hydrochloride serves as a valuable synthon that leverages these inherent advantages for the construction of more complex pharmaceutical agents.

Physicochemical and Structural Properties

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is the salt form of the free base, N,N-Diethyl-3-piperidinecarboxamide. The earliest public record of the free base is an infrared spectrum from DOW CHEMICAL COMPANY dated May 3, 1965, indicating its synthesis and characterization during that period.[2]

Property	Value	Source
Chemical Name	N,N-diethylpiperidine-3-carboxamide hydrochloride	[1]
Synonyms	N,N-Diethylnipecotamide HCl	[1][2]
CAS Registry Number	3367-95-1 (Free Base)	[2]
Molecular Formula	C10H21ClN2O (Hydrochloride Salt)	[1]
C10H20N2O (Free Base)	[2]
Molecular Weight	220.74 g/mol (Hydrochloride Salt)	[1]
184.28 g/mol (Free Base)	[1][2]
Appearance	Clear colourless to yellow liquid (Free Base)	[3]
Boiling Point	100 °C @ 0.30-32 Torr (Free Base)	[3]
Density	0.967 g/cm³ (Free Base)	[3]
Refractive Index	n20/D 1.489 (lit.) (Free Base)	[3]

Synthesis and Manufacturing

The synthesis of N,N-Diethyl-3-piperidinecarboxamide is achieved through the formation of an amide bond between the piperidine ring system and a diethylamine moiety. The most common and industrially scalable methods involve the activation of a carboxylic acid precursor, nipecotic acid (piperidine-3-carboxylic acid).

Causality Behind Experimental Choices

The primary challenge in amide bond formation is the low reactivity of the carboxylic acid. Therefore, an "activation" step is necessary. The classical approach involves converting the carboxylic acid to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂).[4] This method is robust and high-yielding but generates acidic byproducts (HCl, SO₂) and requires careful temperature control due to the exothermic nature of the subsequent reaction with the amine.[4] Alternative, milder methods utilize coupling agents to activate the carboxylic acid in situ, avoiding the need for harsh halogenating agents.

Experimental Protocol: Acyl Chloride Method

This protocol is a representative procedure based on well-established methods for synthesizing N,N-disubstituted carboxamides.[4][5]

Step 1: Activation of Nipecotic Acid

• To a stirred solution of nipecotic acid (1 mole equivalent) in an anhydrous, inert solvent (e.g., dichloromethane) under a nitrogen atmosphere, slowly add thionyl chloride (1.1 mole equivalents) at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 2-3 hours, or until the evolution of HCl and SO₂ gas ceases.

• Remove the excess thionyl chloride and solvent under reduced pressure to yield the crude nipecotoyl chloride hydrochloride.

Step 2: Amidation

• Dissolve the crude nipecotoyl chloride hydrochloride in fresh anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of diethylamine (2.5 mole equivalents) in dichloromethane. The excess amine acts as both the nucleophile and a base to neutralize the generated HCl.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 4-6 hours.

Step 3: Work-up and Purification

• Wash the reaction mixture with water to remove diethylamine hydrochloride.[4]

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude N,N-Diethyl-3-piperidinecarboxamide.

• Purify the product by vacuum distillation to yield a clear, colorless to yellow liquid.[4][5]

Step 4: Hydrochloride Salt Formation

• Dissolve the purified free base in a suitable solvent (e.g., diethyl ether or ethyl acetate).

• Add a stoichiometric amount of hydrochloric acid (either as a gas or a solution in a compatible solvent) with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid by filtration, wash with cold solvent, and dry under vacuum.

Synthesis Workflow Diagram

Caption: Synthesis workflow for N,N-Diethyl-3-piperidinecarboxamide HCl.

Role as a Synthetic Intermediate and Implied Mechanism of Action

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is primarily utilized as a reactant for the synthesis of more complex, biologically active molecules.[3] Its pharmacological profile is therefore best understood through the targets of the final drug products it helps create. Its utility has been cited in the synthesis of compounds targeting several important therapeutic areas:

• Alpha 7 Nicotinic Acetylcholine Receptor (α7 nAChR) Agonists: These are investigated for treating cognitive deficits in disorders like Alzheimer's disease and schizophrenia.

• Antituberculosis and Antimycobacterial Agents: New chemical entities are constantly sought to combat drug-resistant strains of Mycobacterium tuberculosis.

• Spiroimidazolidinone NPC1L1 Inhibitors: These are potential cholesterol absorption inhibitors for treating hyperlipidemia.

• Acyl-CoA:cholesterol Acyltransferase (ACAT) Inhibitors: These represent another class of agents for managing cholesterol levels and atherosclerosis.

The logical relationship is that the structural features of the piperidinecarboxamide core are incorporated into the final drug, contributing to its overall shape, solubility, and ability to interact with its biological target.

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. 3-Piperidinecarboxamide, N,N-diethyl- [webbook.nist.gov]
• 3. echemi.com [echemi.com]
• 4. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 5. WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Purification of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the purification of N,N-Diethyl-3-piperidinecarboxamide hydrochloride. Recognizing the critical importance of purity in research and pharmaceutical development, this document outlines three primary purification strategies: recrystallization, acid-base extraction, and column chromatography. Each method is presented with a deep dive into the underlying chemical principles, step-by-step instructions, and guidance for optimization. The aim is to equip researchers with the necessary knowledge to achieve high-purity N,N-Diethyl-3-piperidinecarboxamide hydrochloride, suitable for downstream applications.

Introduction: The Imperative of Purity

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is a piperidine derivative of significant interest in medicinal chemistry and drug discovery. The presence of impurities, which can arise from starting materials, by-products, or degradation products during synthesis, can profoundly impact the compound's biological activity, toxicity, and physicochemical properties. Therefore, robust and reproducible purification methods are paramount.

This guide is structured to provide not just procedural steps, but also the scientific rationale behind them, empowering researchers to adapt and troubleshoot these methods for their specific needs.

Understanding the Molecule: Physicochemical Properties

A thorough understanding of the physicochemical properties of N,N-Diethyl-3-piperidinecarboxamide and its hydrochloride salt is fundamental to designing effective purification strategies.

Property	N,N-Diethyl-3-piperidinecarboxamide (Free Base)	N,N-Diethyl-3-piperidinecarboxamide Hydrochloride
Molecular Formula	C₁₀H₂₀N₂O[1][2][3][4]	C₁₀H₂₁ClN₂O
Molecular Weight	184.28 g/mol [1][2][3][4]	220.74 g/mol
Appearance	Clear, colorless to yellow liquid[1]	Expected to be a white to off-white solid
Boiling Point	100 °C at 0.30-32 Torr[1]	Not applicable (decomposes)
Solubility	Soluble in many organic solvents	Soluble in water and polar protic solvents (e.g., methanol, ethanol); sparingly soluble in less polar organic solvents (e.g., dichloromethane, ethyl acetate); insoluble in non-polar solvents (e.g., hexanes, diethyl ether)

The key difference for purification is the salt's high polarity and water solubility, contrasting with the more organo-soluble free base. This dichotomy is the cornerstone of the acid-base extraction technique.

Purification Strategy 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility between the target compound and its impurities in a given solvent system at varying temperatures. For hydrochloride salts, polar protic solvents are often the first choice.

Causality Behind Experimental Choices

The selection of an appropriate solvent is critical. The ideal solvent should dissolve the compound well at an elevated temperature but poorly at lower temperatures, while impurities should either be highly soluble or insoluble at all temperatures. For polar hydrochloride salts, alcohols like isopropanol or ethanol often provide the right balance of solubility. A two-solvent (solvent/anti-solvent) system can also be highly effective. The compound is dissolved in a minimal amount of a "good" solvent, and a "poor" solvent (anti-solvent) in which the compound is insoluble is added to induce precipitation.

Protocol 1: Single-Solvent Recrystallization from Isopropanol

• Dissolution: In a flask, add the crude N,N-Diethyl-3-piperidinecarboxamide hydrochloride. Add a minimal amount of hot isopropanol to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are observed, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If no crystals form, scratching the inside of the flask with a glass rod can initiate nucleation. Further cooling in an ice bath or refrigerator will maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold isopropanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Two-Solvent Recrystallization (Ethanol/Diethyl Ether)

• Dissolution: Dissolve the crude salt in a minimal amount of warm ethanol.

• Precipitation: Slowly add diethyl ether (the anti-solvent) to the stirred solution until it becomes cloudy, indicating the onset of precipitation.

• Re-dissolution: Gently warm the mixture until it becomes clear again.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash with a small amount of a cold ethanol/diethyl ether mixture.

• Drying: Dry the purified product under vacuum.

Parameter	Protocol 1 (Isopropanol)	Protocol 2 (Ethanol/Ether)
Primary Solvent	Isopropanol	Ethanol
Anti-Solvent	N/A	Diethyl Ether
Expected Purity	>98%	>99%
Pros	Simpler procedure	Higher potential purity
Cons	May have lower yield if compound is significantly soluble at low temperatures	Requires careful addition of anti-solvent

Purification Strategy 2: Acid-Base Extraction

This technique leverages the difference in solubility between the basic free amine and its protonated hydrochloride salt form. It is particularly effective for removing non-basic or weakly basic impurities.

Workflow for Acid-Base Extraction

Caption: Workflow for the purification of N,N-Diethyl-3-piperidinecarboxamide HCl via acid-base extraction.

Protocol 3: Acid-Base Extraction

• Dissolution and Basification: Dissolve the crude hydrochloride salt in water. Transfer the solution to a separatory funnel and add an immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate. Slowly add a strong base (e.g., 2M NaOH) with frequent shaking and venting until the aqueous layer is strongly basic (pH > 10). This converts the hydrochloride salt to its free base, which will partition into the organic layer.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with fresh organic solvent to ensure complete recovery of the free base.

• Washing: Combine the organic extracts and wash with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the free base, likely as an oil.

• Salt Formation: Dissolve the purified free base in a suitable anhydrous solvent in which the hydrochloride salt is insoluble (e.g., diethyl ether). Add a stoichiometric amount of a solution of HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise with stirring.

• Isolation: The purified N,N-Diethyl-3-piperidinecarboxamide hydrochloride will precipitate out of the solution. Collect the solid by vacuum filtration, wash with a small amount of the anhydrous solvent (e.g., diethyl ether), and dry under vacuum.

Purification Strategy 3: Column Chromatography

Column chromatography separates compounds based on their differential adsorption to a stationary phase while being moved by a mobile phase.[5] For a polar and basic compound like N,N-Diethyl-3-piperidinecarboxamide, special considerations are necessary to achieve good separation and recovery.

Causality Behind Experimental Choices

The choice of stationary phase and mobile phase is critical. Standard silica gel is acidic and can strongly and sometimes irreversibly bind to basic compounds like piperidines, leading to poor recovery and significant tailing of the elution peak. To counteract this, a basic modifier such as triethylamine or ammonia is often added to the mobile phase to saturate the acidic sites on the silica. Alternatively, a more inert stationary phase like basic alumina can be used.[6]

Protocol 4: Flash Column Chromatography on Silica Gel

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial mobile phase solvent system. Pack the column with the slurry.

• Mobile Phase Selection: A common mobile phase for compounds of this polarity is a mixture of a non-polar solvent and a polar solvent, such as ethyl acetate in hexanes or methanol in dichloromethane.[7] To prevent tailing, add a small amount (0.1-1%) of a basic modifier like triethylamine to the mobile phase.

• Sample Loading: Dissolve the crude free base (obtained from acid-base extraction) in a minimal amount of the mobile phase and load it onto the column.

• Elution: Run the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased (gradient elution) to elute the compound if necessary.

• Analysis: Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Isolation and Salt Formation: Combine the pure fractions, concentrate the solvent, and then convert the purified free base to the hydrochloride salt as described in Protocol 3 (steps 5 and 6).

Logical Flow for Chromatography

Caption: Logical workflow for the chromatographic purification of N,N-Diethyl-3-piperidinecarboxamide.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques, such as:

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any impurities.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

The purification of N,N-Diethyl-3-piperidinecarboxamide hydrochloride can be effectively achieved through recrystallization, acid-base extraction, or column chromatography. The choice of method will depend on the nature and quantity of the impurities, as well as the desired final purity and scale of the purification. For general-purpose purification, recrystallization offers a straightforward approach. Acid-base extraction is highly effective for removing non-basic impurities, and when followed by salt formation, can yield very pure material. Column chromatography provides the highest resolving power and is ideal for removing impurities with similar properties to the target compound. By understanding the principles outlined in this guide, researchers can confidently select and execute the most appropriate purification strategy.

References

• Bourns, A. N., & Tudge, P. F. (1952). A New Synthesis of Piperidine. Canadian Journal of Chemistry, 30(1), 72-75. [Link]

• Fernandaz, G. (2016). Response to "Purification of N,N-diethylnicotinamide (N,N-diethylpyridine-3-carboxamide)?". ResearchGate. [Link]

• Guerra de Oliveira, R. (2017). Question on "Purification of organic hydrochloride salt?". ResearchGate. [Link]

• National Institute of Standards and Technology. (n.d.). 3-Piperidinecarboxamide, N,N-diethyl-. NIST Chemistry WebBook. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Column chromatography. [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 3-Piperidinecarboxamide, N,N-diethyl- [webbook.nist.gov]
• 3. 3-Piperidinecarboxamide, N,N-diethyl- [webbook.nist.gov]
• 4. 3-Piperidinecarboxamide, N,N-diethyl- [webbook.nist.gov]
• 5. web.uvic.ca [web.uvic.ca]
• 6. researchgate.net [researchgate.net]
• 7. Chromatography [chem.rochester.edu]

Application Notes & Protocols for the Analytical Characterization of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

Foreword: A Strategic Approach to the Analysis of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is a tertiary amine and a carboxamide derivative of piperidine. As a hydrochloride salt, its analytical chemistry presents unique opportunities and challenges. This document provides a comprehensive guide to the analytical methodologies for the characterization, quantification, and purity assessment of this compound. The protocols herein are designed to be robust and reproducible, grounded in fundamental chemical principles. We will delve into chromatographic, spectroscopic, and titrimetric techniques, offering not just step-by-step instructions, but also the scientific rationale behind the chosen parameters. This approach is intended to empower the researcher to not only execute these methods but also to adapt and troubleshoot them effectively.

Physicochemical Properties: The Foundation of Method Development

A thorough understanding of the physicochemical properties of N,N-Diethyl-3-piperidinecarboxamide and its hydrochloride salt is paramount for developing effective analytical methods.

Property	Value	Source
Chemical Formula	C10H20N2O (free base)	[1][2]
Molecular Weight	184.28 g/mol (free base)	[1][3]
Chemical Formula	C10H21ClN2O (hydrochloride)	[3]
Molecular Weight	220.74 g/mol (hydrochloride)	[3]
Appearance	Clear colorless to yellow liquid (free base)	[1]
Boiling Point	100 °C @ 0.30-32 Torr (free base)	[1][4]
Density	0.967 g/cm³ (free base)	[1]
Refractive Index	n20/D 1.489 (lit.) (free base)	[1]

The presence of a basic piperidine nitrogen and an amide functional group dictates the compound's polarity and chemical reactivity. The hydrochloride salt form enhances its aqueous solubility, a key consideration for sample preparation and chromatographic techniques.

Chromatographic Analysis: Purity and Quantification

Chromatography is the cornerstone for assessing the purity of N,N-Diethyl-3-piperidinecarboxamide hydrochloride and for its quantification in various matrices.

High-Performance Liquid Chromatography (HPLC)

HPLC is the preferred method for purity and assay determination due to its high resolution and sensitivity. The primary challenge with N,N-Diethyl-3-piperidinecarboxamide is its lack of a strong UV chromophore.

• Stationary Phase: A C18 reversed-phase column is a versatile starting point, offering good retention for moderately polar compounds.

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier (like acetonitrile or methanol) is suitable. The buffer is crucial for controlling the ionization of the piperidine nitrogen and ensuring symmetrical peak shapes. A slightly acidic pH (e.g., pH 3-4 with phosphate or acetate buffer) will ensure the amine is protonated and behaves consistently.

• Detection:

  • UV Detection: While the amide bond provides some UV absorbance, it is weak. Detection at low wavelengths (e.g., 210-220 nm) is necessary but may suffer from interference from other components in the sample matrix.

  • Refractive Index (RI) Detection: RI detection is a universal detection method that can be employed, but it is less sensitive than UV and is not compatible with gradient elution.

  • Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD): These are excellent alternatives for non-volatile analytes with poor UV absorbance, offering better sensitivity than RI and compatibility with gradient elution.

  • Pre-column Derivatization: To enhance UV or fluorescence detection, derivatization of the secondary amine on the piperidine ring (after potential N-dealkylation) or the primary amine if present as an impurity, can be performed.[5] However, for routine purity analysis, direct detection methods are often preferred for their simplicity.

Caption: A typical workflow for HPLC analysis.

Objective: To determine the purity of N,N-Diethyl-3-piperidinecarboxamide hydrochloride by HPLC with UV detection.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV-Vis detector

Materials:

• N,N-Diethyl-3-piperidinecarboxamide hydrochloride reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (analytical grade)

• Phosphoric acid (analytical grade)

• Water (HPLC grade)

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Dihydrogen Phosphate, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	0-5 min: 5% B; 5-25 min: 5-70% B; 25-30 min: 70% B; 30.1-35 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	215 nm

Procedure:

• Mobile Phase Preparation:

  • To prepare Mobile Phase A, dissolve 2.72 g of potassium dihydrogen phosphate in 1 L of HPLC grade water. Adjust the pH to 3.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

  • Mobile Phase B is acetonitrile.

• Standard Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 25 mg of N,N-Diethyl-3-piperidinecarboxamide hydrochloride reference standard into a 25 mL volumetric flask.

  • Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

• Sample Solution Preparation (1 mg/mL):

  • Accurately weigh approximately 25 mg of the N,N-Diethyl-3-piperidinecarboxamide hydrochloride sample into a 25 mL volumetric flask.

  • Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

• Analysis:

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

  • Inject a blank (diluent) to ensure a clean baseline.

  • Inject the standard solution five times to check for system suitability (RSD of peak area should be ≤ 2.0%).

  • Inject the sample solution in duplicate.

• Data Processing:

  • Integrate all peaks in the chromatogram.

  • Calculate the percentage purity of the sample using the area normalization method (assuming all impurities have a similar response factor at 215 nm).

Gas Chromatography (GC)

GC can be a viable alternative, particularly for assessing volatile impurities. The hydrochloride salt is non-volatile and must be analyzed as the free base.

• Sample Preparation: The sample must be neutralized with a base (e.g., sodium hydroxide or triethylamine) and extracted into an organic solvent (e.g., dichloromethane or ethyl acetate) to liberate the free base.

• Column: A mid-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or HP-5), is a good starting point.

• Detection: A Flame Ionization Detector (FID) is a universal detector for organic compounds and is suitable for this analysis. Mass Spectrometry (MS) can be used for definitive identification of impurities.

Spectroscopic Characterization: Unveiling the Molecular Structure

Spectroscopic methods are indispensable for the structural confirmation of N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the piperidine ring protons, the ethyl groups on the amide, and the proton on the piperidine nitrogen (which may be broad or exchangeable). The hydrochloride salt will likely show a downfield shift for the protons adjacent to the protonated nitrogen. Due to restricted rotation around the amide C-N bond, the signals for the ethyl groups may appear as distinct multiplets at room temperature.[6][7]

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each carbon atom in the molecule, including the carbonyl carbon of the amide, the carbons of the piperidine ring, and the carbons of the ethyl groups.

Mass Spectrometry (MS)

MS is used to determine the molecular weight and to gain structural information from fragmentation patterns.

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for this compound. In positive ion mode, the spectrum will show a prominent peak corresponding to the protonated molecule [M+H]⁺ of the free base at m/z 185.2.

• Fragmentation Analysis: Tandem MS (MS/MS) experiments can be performed to induce fragmentation of the parent ion. Expected fragmentation pathways would include cleavage of the ethyl groups from the amide nitrogen and fragmentation of the piperidine ring.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in the molecule. The NIST Chemistry WebBook provides reference spectra for the free base.[2]

• Key Expected Absorptions:

  • C=O stretch (amide): A strong absorption band around 1630-1680 cm⁻¹.

  • N-H stretch (piperidine hydrochloride): A broad absorption in the region of 2400-3200 cm⁻¹ due to the ammonium salt.

  • C-H stretch (aliphatic): Absorptions in the 2850-3000 cm⁻¹ region.

Titrimetric Analysis: A Classic Approach to Assay

For a hydrochloride salt, a simple acid-base titration can be a reliable method for determining the overall purity or assay.

This method involves the titration of the hydrochloride salt (a weak acid) with a strong base, such as sodium hydroxide. The endpoint can be determined potentiometrically or with a visual indicator.

Caption: General workflow for a titrimetric assay.

Objective: To determine the assay of N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

Apparatus:

• Analytical balance

• 50 mL burette

• pH meter with a combination electrode

• Magnetic stirrer

Reagents:

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• N,N-Diethyl-3-piperidinecarboxamide hydrochloride sample

• Deionized water

• Ethanol (optional, to improve solubility)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 200 mg of the N,N-Diethyl-3-piperidinecarboxamide hydrochloride sample into a 150 mL beaker.

  • Add 50 mL of deionized water (or a mixture of water and ethanol if solubility is an issue) and stir until completely dissolved.

• Titration:

  • Immerse the pH electrode in the sample solution and begin stirring.

  • Record the initial pH.

  • Titrate the solution with standardized 0.1 M NaOH, recording the pH after each addition of titrant. Add the titrant in smaller increments as you approach the equivalence point (the region of rapid pH change).

  • Continue the titration past the equivalence point.

• Endpoint Determination:

  • Determine the equivalence point from the titration curve by finding the point of maximum slope on a first derivative plot (ΔpH/ΔV vs. V) or by identifying the inflection point.

• Calculation:

  • Calculate the percentage assay using the following formula:

  % Assay = (V × M × MW) / (W × 10)

  Where:

  • V = Volume of NaOH solution at the equivalence point (mL)

  • M = Molarity of the NaOH solution (mol/L)

  • MW = Molecular weight of N,N-Diethyl-3-piperidinecarboxamide hydrochloride (220.74 g/mol )

  • W = Weight of the sample (mg)

Conclusion

The analytical characterization of N,N-Diethyl-3-piperidinecarboxamide hydrochloride requires a multi-faceted approach. HPLC is the primary tool for purity and quantification, while NMR and MS are essential for definitive structural confirmation. Titrimetry offers a simple and reliable method for assay determination. The protocols and guidelines presented in this document provide a solid foundation for researchers, scientists, and drug development professionals to establish robust and reliable analytical methods for this compound.

References

• The Royal Society of Chemistry. (2013). Copper-catalyzed formation of N,N-dimethyl benzamide from nitrile and DMF under O2 atmosphere. Retrieved January 24, 2026, from [Link]

• NIST. (n.d.). 3-Piperidinecarboxamide, N,N-diethyl-. NIST Chemistry WebBook. Retrieved January 24, 2026, from [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved January 24, 2026, from [Link]

• Google Patents. (n.d.). CN104034814B - The HPLC analytical approach of 3-amino piperidine.

• Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Retrieved January 24, 2026, from [Link]

• NIST. (n.d.). 3-Piperidinecarboxamide, N,N-diethyl-. NIST Chemistry WebBook. Retrieved January 24, 2026, from [Link]

• gsrs. (n.d.). N,N-DIETHYLPIPERIDINE-3-CARBOXAMIDE HYDROCHLORIDE. Retrieved January 24, 2026, from [Link]

• Gassnova. (n.d.). CO2 Capture Mongstad - Project A – Establishing sampling and analytical procedures for potentially harmful components from pos. Retrieved January 24, 2026, from [Link]

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The Strategic Utility of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride in Synthetic Chemistry: Application Notes and Protocols

Introduction: The Piperidine Scaffold and the Versatility of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

The piperidine moiety is a cornerstone of medicinal chemistry, forming the structural backbone of a vast array of pharmaceuticals and biologically active compounds.[1] Its prevalence is a testament to its favorable pharmacokinetic properties and its ability to serve as a versatile scaffold for introducing diverse functionalities.[2] Within this important class of heterocycles, N,N-Diethyl-3-piperidinecarboxamide hydrochloride presents itself as a readily available and highly valuable starting material for the synthesis of more complex N-substituted piperidine derivatives.

This guide provides an in-depth exploration of the practical applications of N,N-Diethyl-3-piperidinecarboxamide hydrochloride as a reactant. We will delve into the fundamental principles governing its reactivity and provide detailed, field-proven protocols for its use in key synthetic transformations, namely N-alkylation and N-acylation. The overarching goal is to equip researchers, scientists, and drug development professionals with the knowledge to effectively and strategically employ this versatile building block in their synthetic endeavors.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a reactant is paramount for successful reaction design and execution. The key properties of N,N-Diethyl-3-piperidinecarboxamide and its hydrochloride salt are summarized below.

Property	N,N-Diethyl-3-piperidinecarboxamide	N,N-Diethyl-3-piperidinecarboxamide Hydrochloride
Molecular Formula	C₁₀H₂₀N₂O	C₁₀H₂₁ClN₂O
Molecular Weight	184.28 g/mol	220.74 g/mol
Appearance	Clear colorless to yellow liquid	Solid
Boiling Point	100 °C @ 0.30-32 Torr	Not Applicable
CAS Number	3367-95-1	Not explicitly available, salt of 3367-95-1

Core Reactivity: The Role of the Piperidine Nitrogen

The synthetic utility of N,N-Diethyl-3-piperidinecarboxamide hydrochloride hinges on the nucleophilicity of the secondary amine within the piperidine ring. In its hydrochloride salt form, this nitrogen is protonated, rendering it non-nucleophilic. Therefore, a crucial first step in most reactions involving this reactant is the in-situ neutralization with a suitable base to liberate the free amine.

Caption: Liberation of the free amine from the hydrochloride salt.

Once the free amine is generated, it can readily participate in a variety of nucleophilic substitution and addition reactions. The most common and synthetically valuable of these are N-alkylation and N-acylation, which allow for the introduction of a wide range of substituents at the piperidine nitrogen.

Application in the Synthesis of Bioactive Molecules

The N-substituted piperidine scaffold, accessible through the reactions of N,N-Diethyl-3-piperidinecarboxamide, is a key feature in numerous therapeutic agents. This highlights the importance of this starting material in drug discovery and development.

• Opioid Receptor Agonists and Antagonists: The piperidine ring is a well-established pharmacophore for opioid receptor ligands.[3][4] By carefully selecting the N-substituent, the resulting molecule can be tailored to act as an agonist or antagonist at mu, delta, or kappa opioid receptors, with applications in pain management and addiction therapy.[3]

• Antitubercular Agents: Several classes of antitubercular drugs incorporate the piperidine motif.[5] The ability to readily modify the N-position of the piperidine ring allows for the systematic exploration of structure-activity relationships in the development of new and more effective treatments for tuberculosis.[5]

• Other CNS-Active Agents: The versatility of the N-substituted piperidine scaffold extends to a wide range of other central nervous system targets, including but not limited to, antipsychotics, antidepressants, and agents for neurodegenerative diseases.[2]

Experimental Protocols

The following protocols are designed to be robust and reproducible. However, as with any chemical synthesis, optimization may be necessary depending on the specific substrate and desired scale.

Protocol 1: N-Alkylation of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

This protocol describes a general procedure for the N-alkylation of N,N-Diethyl-3-piperidinecarboxamide hydrochloride with an alkyl halide. The choice of base and solvent can be critical and may require optimization. For instance, a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is often preferred to minimize side reactions.[6][7]

Caption: General workflow for N-alkylation.

Materials:

• N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add N,N-Diethyl-3-piperidinecarboxamide hydrochloride (1.0 eq).

• Add anhydrous DMF or acetonitrile to dissolve or suspend the starting material.

• Add the base. If using a solid base like K₂CO₃, add 2.0-3.0 equivalents. If using a liquid base like Et₃N or DIPEA, add 2.0-2.5 equivalents.[8]

• Stir the mixture at room temperature for 15-30 minutes to ensure the free amine is generated.

• Add the alkyl halide (1.0-1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat as necessary (e.g., 50-80 °C) until the reaction is complete, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, if necessary, to afford the desired N-alkylated piperidine derivative.

Protocol 2: N-Acylation of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

This protocol outlines a general method for the N-acylation of N,N-Diethyl-3-piperidinecarboxamide hydrochloride with an acyl chloride. The use of a non-nucleophilic base such as DIPEA is highly recommended to prevent the base from competing with the piperidine nitrogen for the acylating agent.[6][9]

Caption: General workflow for N-acylation.

Materials:

• N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add N,N-Diethyl-3-piperidinecarboxamide hydrochloride (1.0 eq).

• Add anhydrous DCM or THF to dissolve or suspend the starting material.

• Cool the mixture to 0 °C in an ice bath.

• Add DIPEA (2.0-2.5 eq) dropwise to the stirred suspension.

• Stir at 0 °C for 15-30 minutes.

• Slowly add the acyl chloride (1.0-1.1 eq) to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, and extract the aqueous layer with DCM or another suitable organic solvent.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography, if necessary, to yield the desired N-acylated piperidine derivative.[1]

Conclusion

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is a versatile and cost-effective building block for the synthesis of a wide range of N-substituted piperidine derivatives. The key to its successful application lies in the effective liberation of the free piperidine nitrogen through the use of an appropriate base. The N-alkylation and N-acylation reactions described herein provide a robust foundation for accessing a diverse chemical space, with significant potential for applications in drug discovery and development. By understanding the principles of its reactivity and employing the detailed protocols provided, researchers can confidently integrate this valuable reactant into their synthetic strategies.

References

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• Arunkumar, K. (2018). Can I use triethylamine instead of N,N-Diisopropylethylamine for acylation of a secondary amine? ResearchGate. Available at: [Link]

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Application Notes and Protocols for In Vivo Studies with N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of a Piperidine Carboxamide Derivative

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs, particularly those targeting the central nervous system (CNS).[1] N,N-Diethyl-3-piperidinecarboxamide hydrochloride, a derivative of this versatile heterocycle, presents an intriguing candidate for in vivo investigation. While comprehensive in vivo data for this specific compound is not extensively documented in publicly available literature, its structural motifs and the known bioactivities of related analogs suggest a strong potential for pharmacological activity.

These application notes provide a detailed guide for researchers initiating in vivo studies with N,N-Diethyl-3-piperidinecarboxamide hydrochloride. We will delve into its chemical properties, propose plausible mechanisms of action based on available data for structurally similar compounds, and provide robust, step-by-step protocols for investigating its potential CNS stimulant and respiratory effects in rodent models. Ethical considerations, a cornerstone of all in vivo research, are also thoroughly addressed.

Chemical and Physical Properties

A foundational understanding of the test article's properties is paramount for proper handling and formulation.

Property	Value	Source
Chemical Name	N,N-Diethyl-3-piperidinecarboxamide hydrochloride	[2]
Synonyms	N,N-Diethylnipecotamide hydrochloride	[3]
Molecular Formula	C₁₀H₂₁ClN₂O	[2]
Molecular Weight	220.74 g/mol	[2]
Appearance	Racemic mixture; physical state to be determined upon receipt	[2]
Solubility	Expected to be soluble in aqueous solutions	Inferred from hydrochloride salt form

Proposed Mechanisms of Action: An Evidence-Based Postulation

In the absence of direct mechanistic studies, we can infer potential pathways of action for N,N-Diethyl-3-piperidinecarboxamide hydrochloride by examining its structural components and the activities of analogous compounds.

Central Nervous System Modulation: A Focus on Nicotinic Acetylcholine and Dopamine Receptors

The piperidine scaffold is a well-established pharmacophore for ligands targeting various CNS receptors. Two prominent hypotheses for the mechanism of action of N,N-Diethyl-3-piperidinecarboxamide hydrochloride are:

• Nicotinic Acetylcholine Receptor (nAChR) Agonism: Nicotinic receptors are crucial for a range of cognitive functions, including learning, memory, and attention.[4] The fact that the free base, N,N-Diethyl-3-piperidinecarboxamide, is a known reactant in the synthesis of alpha 7 nicotinic acetylcholine receptor agonists strongly suggests that the compound itself may possess affinity for and agonistic activity at these receptors. Agonism at nAChRs can lead to increased neurotransmitter release, contributing to enhanced alertness and cognitive function.[5]

• Dopamine Receptor (DR) Modulation: Piperidine-based structures are also common in dopamine receptor antagonists.[1][6] Dopamine is a key neurotransmitter involved in motivation, pleasure, and motor control.[6] While the specific subtype selectivity (D1-like vs. D2-like) would require dedicated in vitro screening, modulation of dopaminergic pathways could result in altered locomotor activity and other behavioral changes.[1][6]

Diagram: Proposed CNS Mechanism of Action

Caption: Proposed CNS mechanism via nAChR agonism and subsequent dopamine release.

Respiratory System Stimulation: A Potential Secondary Effect

Stimulation of the central nervous system can often lead to secondary effects on the respiratory system. The medullary respiratory center, which controls breathing, can be influenced by various neurotransmitters. An increase in CNS activity, potentially through the mechanisms described above, could lead to an increased respiratory rate and tidal volume.

In Vivo Experimental Protocols

The following protocols are designed to provide a robust framework for the initial in vivo characterization of N,N-Diethyl-3-piperidinecarboxamide hydrochloride. All procedures must be conducted in accordance with institutional and national guidelines for the ethical use of animals in research.

Ethical Considerations

All animal experiments must be approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board. The principles of the 3Rs (Replacement, Reduction, and Refinement) should be strictly adhered to. This includes using the minimum number of animals required for statistical significance, refining procedures to minimize pain and distress, and considering in vitro alternatives where possible.

Vehicle Preparation

As a hydrochloride salt, N,N-Diethyl-3-piperidinecarboxamide hydrochloride is expected to be soluble in aqueous vehicles.

• Primary Vehicle: Sterile 0.9% saline.

• Preparation:

  • Determine the desired concentration of the test article.

  • Weigh the appropriate amount of N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

  • Dissolve in a known volume of sterile 0.9% saline.

  • Gently vortex or sonicate if necessary to ensure complete dissolution.

  • Prepare fresh on the day of the experiment.

Protocol 1: Assessment of CNS Stimulant Activity in Mice

This protocol utilizes an actophotometer to measure spontaneous locomotor activity, a common indicator of CNS stimulation.

• Animal Model: Male Swiss albino mice (20-25 g).

• Housing: Standard laboratory conditions with a 12-hour light/dark cycle and ad libitum access to food and water. Acclimatize animals for at least 3 days prior to the experiment.

• Experimental Groups (n=6 per group):

  • Group 1: Vehicle control (0.9% saline, intraperitoneal - i.p.)

  • Group 2: Positive control (Caffeine, 10 mg/kg, i.p.)

  • Group 3-5: Test article (e.g., 1, 5, 10 mg/kg, i.p.)

• Procedure:

  • Habituate each mouse to the actophotometer chamber for 10 minutes.

  • Record the basal activity score for each animal.

  • Administer the vehicle, positive control, or test article via i.p. injection.

  • 30 minutes post-administration, place the mouse back into the actophotometer.

  • Record the locomotor activity (beam breaks) for a 10-minute period.[7]

• Data Analysis:

  • Calculate the mean and standard error of the mean (SEM) for the locomotor activity counts in each group.

  • Compare the test article groups to the vehicle control group using a one-way ANOVA followed by a Dunnett's post-hoc test.

  • A significant increase in locomotor activity compared to the vehicle control suggests a CNS stimulant effect.

Diagram: CNS Stimulant Activity Workflow

Caption: Workflow for assessing CNS stimulant activity using an actophotometer.

Protocol 2: Assessment of Respiratory Function in Rats

This protocol uses whole-body plethysmography to non-invasively measure respiratory parameters in conscious rats.

• Animal Model: Male Sprague-Dawley rats (250-300 g).

• Housing: As described in Protocol 1.

• Experimental Groups (n=6 per group):

  • Group 1: Vehicle control (0.9% saline, i.p.)

  • Group 2: Test article (e.g., 1, 5, 10 mg/kg, i.p.)

• Procedure:

  • Calibrate the whole-body plethysmograph according to the manufacturer's instructions.

  • Place each rat in a plethysmography chamber and allow for a 15-20 minute acclimatization period until a stable breathing pattern is observed.

  • Record baseline respiratory parameters for 5-10 minutes. Key parameters include respiratory rate (breaths/minute), tidal volume (mL), and minute volume (mL/minute).[8]

  • Remove the animal from the chamber and administer the vehicle or test article.

  • Return the animal to the chamber and record respiratory parameters continuously for at least 60 minutes.

• Data Analysis:

  • Average the respiratory parameters over 5-minute intervals.

  • Express the post-dose data as a percentage change from the baseline for each animal.

  • Compare the time-course of respiratory changes between the test article and vehicle control groups using a two-way repeated measures ANOVA.

  • A sustained increase in respiratory rate and/or minute volume would indicate a respiratory stimulant effect.

Expected Outcomes and Data Interpretation

The following table summarizes potential outcomes and their interpretations for the proposed in vivo studies.

Experiment	Parameter Measured	Potential Outcome	Interpretation
CNS Stimulant Activity	Locomotor Activity	Significant increase compared to vehicle	Suggests CNS stimulant properties.
No significant change	May indicate a lack of stimulant effect at the tested doses or a different CNS profile (e.g., anxiolytic, antidepressant).
Respiratory Function	Respiratory Rate	Significant increase compared to vehicle	Indicates a respiratory stimulant effect.
Tidal Volume	Significant increase compared to vehicle	Suggests a deeper breathing pattern.
Minute Volume	Significant increase compared to vehicle	Confirms an overall increase in ventilation.
No significant change	Suggests no direct effect on respiration at the tested doses.

Conclusion and Future Directions

These application notes provide a comprehensive starting point for the in vivo investigation of N,N-Diethyl-3-piperidinecarboxamide hydrochloride. The proposed protocols are designed to be robust and are based on established methodologies for assessing CNS and respiratory function. Should the initial screening studies yield positive results, further investigations would be warranted. These could include more complex behavioral models to assess effects on cognition, anxiety, or depression, as well as in vitro receptor binding and functional assays to definitively elucidate the mechanism of action. Pharmacokinetic studies would also be essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of the compound, which is critical for dose selection in further preclinical development.

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of N,N-Diethyl-3-piperidinecarboxamide hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We will explore the causality behind experimental choices, provide field-proven insights, and offer detailed troubleshooting protocols to improve your reaction yield and product purity.

Understanding the Synthetic Pathways

The synthesis of N,N-Diethyl-3-piperidinecarboxamide, the free base of the target hydrochloride salt, generally proceeds via one of two primary routes originating from nicotinic acid (pyridine-3-carboxylic acid). The choice of pathway often depends on the available equipment, desired scale, and tolerance for specific reagents.

• Route A: Amidation First, then Reduction. This is often the preferred route. It involves first converting nicotinic acid into N,N-diethylnicotinamide, followed by the catalytic hydrogenation of the aromatic pyridine ring to the saturated piperidine ring.

• Route B: Reduction First, then Amidation. This route involves the initial reduction of nicotinic acid to piperidine-3-carboxylic acid (nipecotic acid), followed by the amidation with diethylamine.

Caption: Primary synthetic routes to the target compound.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during synthesis in a question-and-answer format.

Part A: The Amidation Step

Q1: My attempt at directly reacting the carboxylic acid (either nicotinic or nipecotic) with diethylamine resulted in almost no product. What is happening?

A: This is a classic and expected issue. The direct reaction between a carboxylic acid and an amine at room temperature is unfavorable for amide formation. The primary reaction is a rapid acid-base neutralization, where the acidic carboxylic acid protonates the basic amine.[1][2] This forms an ammonium carboxylate salt, which is generally stable and unreactive under mild conditions. The lone pair on the amine's nitrogen is no longer available to act as a nucleophile and attack the carbonyl carbon. While heating this salt to high temperatures (>100 °C) can sometimes force the dehydration to form an amide, this is often inefficient and not suitable for many substrates.[1]

Q2: What are the most effective methods for activating the carboxylic acid to ensure a high-yield amidation?

A: To overcome the acid-base problem, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This is known as "activating" the acid. There are two primary strategies: conversion to an acyl chloride or using a coupling reagent.

Activation Method	Mechanism	Advantages	Disadvantages
Acyl Chloride Formation	The carboxylic acid is reacted with a reagent like thionyl chloride (SOCl₂) or oxalyl chloride to replace the -OH with a -Cl. The resulting acyl chloride is highly electrophilic.[3][4]	- Highly reactive intermediate ensures rapid reaction with the amine. - Reagents are relatively inexpensive.	- Reagents (SOCl₂, oxalyl chloride) are hazardous and moisture-sensitive. - Reaction produces corrosive HCl gas. - Requires anhydrous conditions and often an additional base to scavenge HCl during amidation.[5]
Coupling Reagents	A reagent like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activates the acid by forming a highly reactive O-acylisourea intermediate.[5]	- Milder, one-pot reaction conditions. - High yields and fewer side reactions compared to acyl chlorides. - EDC is water-soluble, making byproduct removal easier.[5]	- Coupling reagents are more expensive. - DCC produces a dicyclohexylurea (DCU) byproduct that can be difficult to remove. - Potential for racemization if the alpha-carbon is chiral (not an issue for nicotinic acid but relevant for other syntheses).

Troubleshooting: I'm using thionyl chloride, but my yield is inconsistent and the product is dark and impure.

A: This often points to issues with reaction control and purification.

• Anhydrous Conditions: Thionyl chloride reacts violently with water. Ensure your glassware is oven-dried and the carboxylic acid starting material is anhydrous. Any moisture will consume the reagent and lead to side reactions.

• Temperature Control: The initial reaction of the carboxylic acid with thionyl chloride can be exothermic. Add the thionyl chloride slowly at a low temperature (e.g., 0 °C) before gently warming to reflux.

• Removal of Excess Reagent: Thionyl chloride is volatile (b.p. 76 °C). After the acyl chloride is formed, excess thionyl chloride must be thoroughly removed under vacuum. Any residual reagent will react with the diethylamine, reducing yield.

• Amine Addition: The subsequent reaction with diethylamine is also highly exothermic. Add the amine solution slowly at 0 °C to a solution of the crude acyl chloride in an anhydrous aprotic solvent (like DCM or THF). The use of a non-nucleophilic base like triethylamine is recommended to neutralize the HCl formed during the reaction.[5]

Part B: The Reduction (Hydrogenation) Step

Q3: Which catalysts are recommended for the hydrogenation of the pyridine ring in N,N-diethylnicotinamide?

A: The catalytic hydrogenation of a pyridine ring requires a potent catalyst due to the ring's aromatic stability.[6] Precious metal catalysts are the most effective.

Catalyst	Typical Conditions	Advantages	Considerations
Platinum(IV) oxide (PtO₂, Adams' catalyst)	50-70 bar H₂, glacial acetic acid, room temp to 50°C[7]	- Highly effective for pyridine reduction. - The acidic solvent (acetic acid) protonates the pyridine nitrogen, which prevents catalyst poisoning and facilitates reduction.[6][7]	- Can be expensive. - Requires high-pressure hydrogenation equipment.
Rhodium-on-Carbon (Rh/C) or Rhodium(III) oxide (Rh₂O₃)	1-10 bar H₂, various solvents (EtOH, H₂O), mild conditions (room temp)[8]	- Extremely active, allowing for hydrogenation under milder pressure and temperature conditions.[8] - Broad functional group tolerance.	- Rhodium is the most expensive of the platinum group metals.
Palladium-on-Carbon (Pd/C)	High pressure H₂, often requires an acidic additive.[6]	- More cost-effective than Pt or Rh. - Widely available and commonly used in hydrogenation.	- Generally less active for pyridine reduction than Pt or Rh. - Highly susceptible to poisoning by the basic nitrogen atom if an acid is not used.[6]

Troubleshooting: My hydrogenation reaction is very slow or stalls completely.

A: This is a common problem in pyridine hydrogenation and usually points to catalyst inhibition or deactivation.

• Catalyst Poisoning: The lone pair of electrons on the nitrogen atom in both the starting material (pyridine) and the product (piperidine) can strongly adsorb to the metal catalyst surface, blocking active sites and "poisoning" the catalyst.[6]

  • Solution: Perform the reaction in an acidic solvent like glacial acetic acid. The acid protonates the nitrogen, preventing the lone pair from interfering with the catalyst. This is a very effective strategy.[7]

• Catalyst Quality/Activity: Ensure your catalyst is fresh and has been stored properly. Older catalysts can lose activity.

• Hydrogen Pressure & Purity: Ensure your hydrogen source is pure and that the system is leak-free to maintain the required pressure. For challenging reductions, higher pressures are often necessary to increase the concentration of hydrogen on the catalyst surface.

• Substrate Purity: Impurities in your starting material (e.g., sulfur-containing compounds) can be potent catalyst poisons. Ensure your N,N-diethylnicotinamide is pure before the reduction step.

Caption: Troubleshooting workflow for incomplete hydrogenation.

Part C: Product Isolation and Salt Formation

Troubleshooting: My final product is a persistent oil and I cannot get the hydrochloride salt to crystallize.

A: This usually indicates either impurities are present or the wrong technique is being used for salt formation.

• Purity: The free base, N,N-Diethyl-3-piperidinecarboxamide, must be pure before attempting salt formation. Impurities can act as crystal growth inhibitors. Purify the free base by vacuum distillation or column chromatography if necessary.

• Residual Solvent: Ensure all reaction and extraction solvents are completely removed under high vacuum. Residual solvents can prevent crystallization.

• Salt Formation Technique:

  • Dissolve the pure, dry free base in a non-polar, anhydrous solvent like diethyl ether or tert-butyl methyl ether (MTBE).

  • Slowly add a solution of anhydrous HCl in a compatible solvent (e.g., HCl in diethyl ether or isopropanol) dropwise with vigorous stirring. Do not use aqueous HCl, as the water will prevent crystallization.

  • The hydrochloride salt should precipitate as a white solid. If it oils out, try scratching the inside of the flask with a glass rod or adding a seed crystal. Cooling the mixture may also induce crystallization.

  • Collect the solid by filtration, wash with cold anhydrous ether, and dry thoroughly under vacuum.

Experimental Protocols

Protocol 1: Synthesis of N,N-Diethylnicotinamide (Route A, Step 1)

This protocol uses the thionyl chloride method for its cost-effectiveness.

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stirrer. Ensure all glassware is oven-dried.

• Reaction: To the flask, add nicotinic acid (1.0 eq). Slowly add thionyl chloride (1.5 eq) at 0 °C.

• Reflux: After the initial reaction subsides, heat the mixture to reflux (approx. 80 °C) for 2-3 hours until gas evolution ceases.

• Solvent Removal: Cool the mixture to room temperature and remove the excess thionyl chloride by rotary evaporation.

• Amidation: Dissolve the crude nicotinoyl chloride in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Amine Addition: In a separate flask, dissolve diethylamine (2.5 eq) in anhydrous DCM. Add this solution dropwise to the stirred acyl chloride solution, maintaining the temperature at 0 °C.

• Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour. Wash the reaction mixture sequentially with water, 1N HCl, saturated NaHCO₃ solution, and finally, brine.[9]

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N,N-diethylnicotinamide, which can be purified by vacuum distillation if necessary.

Protocol 2: Catalytic Hydrogenation to N,N-Diethyl-3-piperidinecarboxamide (Route A, Step 2)

This protocol uses PtO₂ in acetic acid, a robust method for this transformation.[7]

• Setup: To a high-pressure hydrogenation vessel (Parr shaker or autoclave), add N,N-diethylnicotinamide (1.0 eq) and glacial acetic acid as the solvent.

• Catalyst Addition: Add PtO₂ (Adams' catalyst) at a loading of 1-5 mol%.

• Hydrogenation: Seal the vessel, purge it with nitrogen, and then purge with hydrogen gas. Pressurize the vessel with hydrogen to 50-60 bar (approx. 725-870 psi).

• Reaction: Begin vigorous stirring or shaking and maintain the reaction at room temperature or warm gently to 40-50 °C. Monitor the reaction by observing the drop in hydrogen pressure.

• Workup: Once hydrogen uptake ceases (typically 12-24 hours), carefully vent the vessel and purge with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite pad with additional acetic acid.

• Isolation: Neutralize the filtrate carefully with a strong base (e.g., 50% NaOH solution) at 0 °C until the pH is >12. Extract the aqueous layer multiple times with a suitable organic solvent (e.g., DCM or ethyl acetate).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude free base product.

References

• Google Patents. (n.d.). Synthesis of 1-N-(2,6-dimethyl phenyl)-2-piperidinecarboxamide.
• Google Patents. (n.d.). Preparation method of N,N-diethylethylenediamine.

• Gotor-Gotor, R., et al. (2022). N,N-Diethyl-3-methylbenzamide. MDPI. Retrieved from [Link]

• Kumar, S. T., & Singh, P. (2022). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). A Convenient Synthesis of Piperidine-Based β-Amino Alcohols from L-Phe and Highly Enantioselective Addition of Diethyl Zinc to Aldehydes. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Retrieved from [Link]

• Jones, P., et al. (2009). N,N-Diethyl-4-[(3-hydroxyphenyl)(piperidin-4-yl)amino] benzamide derivatives: the development of diaryl amino piperidines as potent delta opioid receptor agonists with in vivo anti-nociceptive activity in rodent models. PubMed. Retrieved from [Link]

• ResearchGate. (2016). Purification of N,N-diethylnicotinamide (N,N-diethylpyridine-3-carboxamide)?. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparation of n,n-di substituted carboxamides.

• Min, S., et al. (2022). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society. Retrieved from [Link]

• Encyclopedia.pub. (2023). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. Retrieved from [Link]

• Chemguide. (n.d.). The Preparation of Amides. Retrieved from [Link]

• SMARTech Home - Georgia Institute of Technology. (n.d.). THE CATALYTIC HYDROGEN AT ION OF PYRIDINE AT HIGH PRESSURES. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Khan Academy. (n.d.). Preparation of amides using DCC. Retrieved from [Link]

• ResearchGate. (n.d.). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

Sources

• 1. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 2. Khan Academy [khanacademy.org]
• 3. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Amide Synthesis [fishersci.dk]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Synthesis of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

Welcome to the technical support center for the synthesis of N,N-Diethyl-3-piperidinecarboxamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this important piperidine derivative. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: My reaction yield is significantly lower than expected when using the thionyl chloride method. What are the likely causes and how can I improve it?

A1: Low yields in the synthesis of N,N-Diethyl-3-piperidinecarboxamide via the acid chloride route are a common issue. The primary culprits are often related to reagent handling, reaction conditions, and product isolation.

• Moisture Contamination: Thionyl chloride (SOCl₂) is extremely sensitive to moisture.[1] Any water present in your starting materials (3-piperidinecarboxylic acid) or solvent will quench the thionyl chloride, reducing the amount available to form the acyl chloride intermediate.

  • Solution: Ensure your 3-piperidinecarboxylic acid is thoroughly dried under vacuum before use. Use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Incomplete Acyl Chloride Formation: The conversion of the carboxylic acid to the acyl chloride may be incomplete.

  • Solution: Use a slight excess of thionyl chloride (1.1-1.5 equivalents). The reaction is often heated to drive it to completion; however, monitor for potential side reactions at elevated temperatures.[1]

• Exothermic Amidation: The reaction of the acyl chloride with diethylamine is highly exothermic.[1] If the temperature is not controlled, side reactions can occur, leading to the formation of byproducts and decomposition of the desired product.

  • Solution: Add the diethylamine solution dropwise to the acyl chloride intermediate at a low temperature (0-5 °C) with vigorous stirring.

• Formation of Diethylamine Hydrochloride: A significant portion of your diethylamine will react with the HCl generated during the reaction to form diethylamine hydrochloride, a salt that can precipitate from the reaction mixture. This solid can trap the desired product, leading to lower isolated yields.[2]

  • Solution: Use an excess of diethylamine (at least 2 equivalents) to act as both the nucleophile and the acid scavenger. Alternatively, add a non-nucleophilic base like triethylamine to neutralize the HCl.[3] During workup, a basic wash (e.g., with aqueous sodium bicarbonate) can help to break up any amine salts and facilitate extraction of the free amide.

• Product Loss During Workup: N,N-Diethyl-3-piperidinecarboxamide has some water solubility, especially in its protonated form. Multiple extractions with an organic solvent are necessary to ensure complete recovery from the aqueous phase.

  • Solution: Perform multiple extractions (at least 3) with a suitable organic solvent like dichloromethane or ethyl acetate. Combine the organic layers, wash with brine to remove excess water, and dry thoroughly before concentrating.

Q2: I am observing a persistent yellow coloration in my final product, even after purification. What is the source of this color and how can I remove it?

A2: A yellow tint in the product is a known issue when using thionyl chloride.[1] This coloration can arise from sulfur-containing impurities or other degradation byproducts formed at elevated temperatures.

• Minimizing Color Formation:

  • Temperature Control: Avoid excessive heating during the acyl chloride formation and the subsequent distillation.

  • Reagent Quality: Use high-purity, colorless thionyl chloride. Older or improperly stored thionyl chloride can contain impurities that contribute to color.

• Decolorization Techniques:

  • Activated Carbon Treatment: Dissolve the crude product in a suitable solvent and stir with a small amount of activated carbon for a short period. Filter the mixture through celite to remove the carbon. Be aware that this can sometimes lead to a slight loss of product.

  • Column Chromatography: Purification using silica gel or basic alumina can effectively remove colored impurities.[4] A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is often effective.

  • Distillation: Vacuum distillation of the free base before converting it to the hydrochloride salt can yield a colorless product.[2]

Q3: My final product shows impurities in the NMR spectrum. What are the most likely side products and how can I prevent their formation?

A3: The most common impurities are unreacted starting materials and byproducts from side reactions.

• Unreacted 3-Piperidinecarboxylic Acid: This indicates incomplete conversion to the acyl chloride or incomplete amidation.

  • Prevention: As discussed in Q1, ensure the use of sufficient activating agent (e.g., thionyl chloride) and an adequate amount of diethylamine. Monitor the reaction by TLC or LC-MS to ensure the disappearance of the starting carboxylic acid.

• Over-alkylation of Piperidine Nitrogen: If the piperidine nitrogen is not protonated, it can potentially be acylated by the acyl chloride intermediate, leading to the formation of a dimer or other complex structures.

  • Prevention: This is generally less of a concern when starting with 3-piperidinecarboxylic acid hydrochloride, as the piperidine nitrogen is already protonated. If starting from the free amino acid, ensure sufficient acid is present to protonate the piperidine nitrogen.

• Hydrolysis of the Amide: The amide bond can be susceptible to hydrolysis back to the carboxylic acid and diethylamine, especially under harsh acidic or basic conditions during workup and purification.[5][6]

  • Prevention: Avoid prolonged exposure to strong acids or bases, particularly at elevated temperatures. Use mild conditions for pH adjustments during the workup.

The following diagram illustrates the main synthetic pathway and potential side reactions:

Caption: Main synthesis pathway and key side reactions.

Experimental Protocols

Protocol 1: Synthesis via Acyl Chloride Intermediate using Thionyl Chloride

This is a widely used and robust method for amide synthesis.[3][7]

Step 1: Formation of the Acyl Chloride

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-piperidinecarboxylic acid hydrochloride (1 equivalent).

• Add an anhydrous solvent such as dichloromethane (DCM) or toluene.

• Under an inert atmosphere, slowly add thionyl chloride (1.2 equivalents) to the suspension at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the evolution of HCl gas ceases and the reaction mixture becomes a clear solution.

• Cool the mixture to room temperature and remove the excess thionyl chloride and solvent under reduced pressure. The resulting crude acyl chloride hydrochloride can be used directly in the next step.

Step 2: Amidation

• Dissolve the crude acyl chloride hydrochloride in anhydrous DCM and cool the flask in an ice bath to 0-5 °C.

• In a separate flask, prepare a solution of diethylamine (2.5 equivalents) in anhydrous DCM.

• Add the diethylamine solution dropwise to the stirred acyl chloride solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC or LC-MS.

Step 3: Workup and Purification

• Quench the reaction by slowly adding water.

• Make the aqueous layer basic (pH > 10) by adding a saturated solution of sodium bicarbonate or sodium hydroxide.

• Extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the organic layer under reduced pressure to obtain the crude N,N-Diethyl-3-piperidinecarboxamide free base.

• The free base can be purified by vacuum distillation or column chromatography.

Step 4: Hydrochloride Salt Formation

• Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl ether or isopropanol).

• Slowly add a solution of HCl in the same solvent (or bubble HCl gas through the solution) until precipitation is complete.

• Collect the precipitate by filtration, wash with cold anhydrous solvent, and dry under vacuum to yield N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

Parameter	Recommended Condition	Rationale
Thionyl Chloride (eq.)	1.1 - 1.5	Ensures complete conversion of the carboxylic acid.
Diethylamine (eq.)	> 2.0	Acts as both nucleophile and acid scavenger.
Amidation Temperature	0 - 10 °C	Controls the exothermic reaction and minimizes side products.[1]
Reaction Solvent	Anhydrous DCM, Toluene	Aprotic solvents that do not react with thionyl chloride.
Workup pH	> 10	Ensures the product is in its free base form for efficient extraction.

Data Presentation

Table 1: Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
Low Yield	Moisture; Incomplete reaction; Product loss in workup	Use anhydrous conditions; Increase reaction time/temp; Multiple extractions
Colored Product	Impurities from SOCl₂; Thermal degradation	Use pure reagents; Control temperature; Decolorize with carbon/chromatography
Impurities	Unreacted starting materials; Hydrolysis	Ensure complete reaction; Use mild workup conditions

The following workflow diagram illustrates the decision-making process for troubleshooting common issues in this synthesis.

Caption: Troubleshooting workflow for the synthesis.

References

• US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google P

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. (URL: [Link])

• N,N-Diethyl-3-methylbenzamide - MDPI. (URL: [Link])

• 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester - Organic Syntheses Procedure. (URL: [Link])

• WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google P

• SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY - White Rose eTheses Online. (URL: [Link])

• Purification of N,N-diethylnicotinamide (N,N-diethylpyridine-3-carboxamide)? - ResearchGate. (URL: [Link])

• Synthesis of some piperazine/piperidine amides of chromone-2- carboxylic acid as potential soluble epoxide hydrolase (sEH) inhibitors - ACG Publications. (URL: [Link])

• Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling - ResearchGate. (URL: [Link])

• Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (URL: [Link])

• One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. (URL: [Link])

• Nikethamide | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. (URL: [Link])

• Amide synthesis by acylation - Organic Chemistry Portal. (URL: [Link])

• Chemistry of Amides - LibreTexts. (URL: [Link])

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles - Arkivoc. (URL: [Link])

• Amine to Amide (via Acid Chloride) - Common Conditions. (URL: [Link])

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC - PubMed Central. (URL: [Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (URL: [Link])

• A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles - ResearchGate. (URL: [Link])

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides - Master Organic Chemistry. (URL: [Link])

• What are the side effects of Nikethamide? - Patsnap Synapse. (URL: [Link])

• Amide Synthesis - Fisher Scientific. (URL: [Link])

• Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)? - Chemistry Stack Exchange. (URL: [Link])

• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. (URL: [Link])

• What is the mechanism of Nikethamide? - Patsnap Synapse. (URL: [Link])

Sources

• 1. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 2. WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]
• 3. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. researchgate.net [researchgate.net]
• 7. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

Welcome to the Technical Support Center for N,N-Diethyl-3-piperidinecarboxamide hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex purification challenges associated with this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in established chemical principles and field-proven insights to ensure the integrity and success of your experiments.

I. Understanding the Molecule and Its Challenges

N,N-Diethyl-3-piperidinecarboxamide hydrochloride is a piperidine derivative. The presence of a basic piperidine nitrogen and an amide functional group introduces specific challenges during its purification. The hydrochloride salt form, while often improving crystallinity and handling, also influences its solubility and stability profile. Common issues include the removal of starting materials and byproducts from the synthesis, difficulties in crystallization, and potential degradation.

II. Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise during the purification of N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

Q1: What are the most likely impurities in my crude N,N-Diethyl-3-piperidinecarboxamide hydrochloride?

A1: Based on common synthetic routes, which often involve the reaction of a 3-piperidinecarboxylic acid derivative with diethylamine, the primary impurities to anticipate are:

• Unreacted Starting Materials: 3-Piperidinecarboxylic acid and diethylamine (or its hydrochloride salt).

• Reaction Byproducts: Diethylamine hydrochloride is a common byproduct if the free base of diethylamine is used in the synthesis.[1][2]

• Free Base Form: The presence of the free base, N,N-Diethyl-3-piperidinecarboxamide, can occur if the acidification to form the hydrochloride salt is incomplete.

• Solvent Residues: Residual solvents from the reaction and workup.

Q2: My purified compound appears as an oil or fails to crystallize. What should I do?

A2: "Oiling out" is a common issue, especially with amine salts.[3] This can be due to residual impurities, an inappropriate solvent system, or the melting point of your compound being lower than the temperature of the saturated solution.

• Troubleshooting Steps:

  • Ensure all non-polar impurities are removed through a thorough aqueous wash and extraction during the workup.

  • Try a different recrystallization solvent system. A good starting point for amine hydrochlorides is a polar solvent in which the compound is soluble when hot, and a less polar co-solvent to induce precipitation upon cooling (e.g., ethanol/diethyl ether, methanol/diethyl ether).[4]

  • Introduce a seed crystal to encourage crystallization.

  • Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.[3]

Q3: I am observing significant peak tailing during HPLC analysis of my purified compound. What is the cause and how can I fix it?

A3: Peak tailing with piperidine-containing compounds is often due to the interaction of the basic piperidine nitrogen with acidic silanol groups on the surface of the silica-based HPLC column.

• Solutions:

  • Mobile Phase Modification: Add a basic modifier to your mobile phase to compete with your compound for binding to the active sites on the stationary phase. Common additives include:

    • Triethylamine (TEA): Typically at a concentration of 0.1% (v/v).

    • Ammonia: A dilute solution can also be effective.

  • Use a Deactivated Column: Employ an "end-capped" or a base-deactivated HPLC column designed for the analysis of basic compounds.

III. In-Depth Troubleshooting Guides

This section provides more detailed protocols and explanations for overcoming specific purification challenges.

Guide 1: Removal of Starting Materials and Byproducts

A common synthetic pathway to N,N-Diethyl-3-piperidinecarboxamide involves the conversion of 3-piperidinecarboxylic acid to its acid chloride, followed by reaction with diethylamine. The final step is the formation of the hydrochloride salt.

Diagram: Synthetic and Purification Workflow

Caption: General workflow for synthesis and purification.

Problem: Your crude product is contaminated with unreacted 3-piperidinecarboxylic acid and diethylamine hydrochloride.

Principle: The differing solubility of the free base, the starting materials, and byproducts in aqueous and organic phases allows for their separation through liquid-liquid extraction. 3-Piperidinecarboxylic acid is amphoteric but will be soluble in aqueous base. Diethylamine hydrochloride is highly soluble in water. The free base of your product is expected to be soluble in organic solvents like dichloromethane.

Protocol: Aqueous Workup and Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as dichloromethane (CH2Cl2).

• Base Wash: Transfer the organic solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO3). This will deprotonate any remaining 3-piperidinecarboxylic acid, making it soluble in the aqueous layer. It will also neutralize any excess acid used in the initial activation step.

• Water Wash: Wash the organic layer with water to remove the highly water-soluble diethylamine hydrochloride.[1][2]

• Brine Wash: Perform a final wash with a saturated aqueous solution of sodium chloride (brine) to remove any remaining water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure to yield the crude free base of N,N-Diethyl-3-piperidinecarboxamide.

Guide 2: Recrystallization of the Hydrochloride Salt

Problem: You have the crude hydrochloride salt, but it has a broad melting point or shows impurities by TLC/HPLC analysis.

Principle: Recrystallization is a powerful technique for purifying solids. The ideal solvent system will dissolve the compound when hot but have low solubility for the compound when cold, while impurities remain soluble at all temperatures. For amine hydrochlorides, a polar protic solvent like ethanol often works well to dissolve the salt, and a less polar solvent like diethyl ether can be used as an anti-solvent to induce crystallization.

Protocol: Recrystallization from Ethanol/Diethyl Ether

• Dissolution: In a clean Erlenmeyer flask, add the minimum amount of hot ethanol to completely dissolve the crude N,N-Diethyl-3-piperidinecarboxamide hydrochloride. It is crucial to use the minimum amount of solvent to ensure a good recovery.[]

• Hot Filtration (Optional): If there are any insoluble impurities, perform a hot filtration to remove them.

• Induce Crystallization: While the ethanol solution is still warm, slowly add diethyl ether dropwise until the solution becomes slightly cloudy. This indicates that the saturation point has been reached.

• Cooling: Allow the flask to cool slowly to room temperature. Slow cooling is essential for the formation of well-defined crystals. Once at room temperature, you can place the flask in an ice bath to maximize the yield of crystals.[3]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold diethyl ether to remove any residual soluble impurities from the mother liquor.

• Drying: Dry the purified crystals under vacuum.

Troubleshooting Recrystallization

Issue	Potential Cause	Suggested Solution
Oiling Out	Compound is melting before it crystallizes; too much impurity present.	Add a small amount more of the primary solvent (ethanol) to the hot mixture and re-cool.[3]
No Crystals Form	Solution is not saturated; too much solvent was used.	Gently heat the solution to evaporate some of the solvent and try to induce crystallization again.[]
Poor Recovery	Too much solvent was used; compound has significant solubility in the cold solvent.	Ensure the minimum amount of hot solvent is used. Cool the solution for a longer period in an ice bath.

Guide 3: Stability and Handling

Problem: You are concerned about the stability of your compound during purification and storage.

Principle: Amide bonds can be susceptible to hydrolysis under strongly acidic or basic conditions, especially at elevated temperatures. As a hydrochloride salt, the compound will exist in a mildly acidic environment in solution.

Considerations for Stability:

• Hygroscopicity: Amine hydrochloride salts can be hygroscopic. It is important to store the purified compound in a tightly sealed container in a desiccator to prevent moisture absorption.

• Light and Air Sensitivity: Piperidine derivatives can be sensitive to light and air, potentially leading to discoloration over time. Storage in an amber vial under an inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability.

IV. Analytical Methods for Purity Assessment

A combination of analytical techniques should be used to confirm the purity of the final product.

Technique	Information Provided
Thin Layer Chromatography (TLC)	A quick and easy method to monitor the progress of the purification and assess the presence of impurities.
High-Performance Liquid Chromatography (HPLC)	Provides quantitative information on the purity of the sample and can be used to detect and quantify trace impurities.
Gas Chromatography-Mass Spectrometry (GC-MS)	Useful for identifying volatile impurities and confirming the mass of the free base of the compound.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Confirms the chemical structure of the compound and can be used to identify and quantify impurities if their signals do not overlap with the product signals.
Melting Point Analysis	A sharp melting point range is a good indicator of high purity.

V. References

• WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents. (n.d.). Retrieved January 26, 2026, from

• US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents. (n.d.). Retrieved January 26, 2026, from

• How to recrystallize a product from ethanol/diethyl? - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. (n.d.). Retrieved January 26, 2026, from [Link]

• CN101723879A - Method for synthesizing (R)-3-ethyl piperidine hydrochloride - Google Patents. (n.d.). Retrieved January 26, 2026, from

• CN101602748B - A kind of purification method of high-purity piperidine - Google Patents. (n.d.). Retrieved January 26, 2026, from

• Recrystallization. (n.d.). Retrieved January 26, 2026, from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (n.d.). Retrieved January 26, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved January 26, 2026, from [Link]

• (12) United States Patent - Googleapis.com. (n.d.). Retrieved January 26, 2026, from [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. (n.d.). Retrieved January 26, 2026, from [Link]

• Recrystallization--->. (n.d.). Retrieved January 26, 2026, from [Link]

• United States Patent Office - - Googleapis.com. (n.d.). Retrieved January 26, 2026, from [Link]

• (PDF) Synthesis of new N,N′-bis[1-aryl-3-(piperidine-1-yl)propylidene]hydrazine dihydrochlorides and evaluation of their cytotoxicity against human hepatoma and breast cancer cells - ResearchGate. (n.d.). Retrieved January 26, 2026, from [Link]

• Recrystallization-1.pdf. (n.d.). Retrieved January 26, 2026, from [Link]

• WO 2013/065059 A1 - Googleapis.com. (n.d.). Retrieved January 26, 2026, from [Link]

• Recrystallisation Help : r/Chempros - Reddit. (n.d.). Retrieved January 26, 2026, from [Link]

• N,N-DIETHYLPIPERIDINE-3-CARBOXAMIDE HYDROCHLORIDE - gsrs. (n.d.). Retrieved January 26, 2026, from [Link]

• 3-Piperidinecarboxamide, N,N-diethyl- - the NIST WebBook. (n.d.). Retrieved January 26, 2026, from [Link]

• N,N-DIETHYLPIPERIDINE-3-CARBOXAMIDE HYDROCHLORIDE, (R)- - gsrs. (n.d.). Retrieved January 26, 2026, from [Link]

• 3-Piperidinecarboxamide, N,N-diethyl- - the NIST WebBook. (n.d.). Retrieved January 26, 2026, from [Link]

• Help to understand a re-crystallization/precipitation synthesis process in a research paper : r/chemhelp - Reddit. (n.d.). Retrieved January 26, 2026, from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20150126734A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents [patents.google.com]

Technical Support Center: N,N-Diethyl-3-piperidinecarboxamide Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, during this multi-step synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering robust troubleshooting strategies grounded in established chemical principles.

Frequently Asked Questions & Troubleshooting Guide

The synthesis of N,N-Diethyl-3-piperidinecarboxamide and its subsequent conversion to the hydrochloride salt is a common yet often challenging procedure. Poor yields can arise from incomplete reactions, side-product formation, or difficult purifications. This guide addresses the most common failure points in a question-and-answer format.

Diagram: General Synthesis & Salting Workflow

Below is a generalized workflow for the synthesis, highlighting the critical stages where yield loss can occur.

Caption: General workflow from starting acid to final hydrochloride salt.

Q1: My overall yield is consistently low (<50%). Where should I start troubleshooting?

Low overall yield is a systemic issue. Before optimizing any single step, you must identify the primary source of material loss. The synthesis can be logically divided into two main parts: (1) Amide Formation and (2) Purification & Salt Formation .

Diagnostic Approach:

• After the amination step (Step 2) and before the final workup, carefully take a small, representative sample of the crude reaction mixture.

• Isolate the free base from this sample via a simple extraction and solvent evaporation.

• Analyze this crude free base using ¹H NMR or LC-MS to estimate the conversion percentage.

If the conversion to the amide is high (>85%), your yield loss is occurring during the purification and salt formation stages (Steps 3-5). If conversion is low, the problem lies within the amide coupling reaction itself (Steps 1-2).

Diagram: Troubleshooting Decision Tree

Caption: A decision tree to diagnose the source of poor yield.

Q2: My analysis shows poor conversion to the amide. How do I improve the coupling reaction?

Poor conversion stems from inefficient activation of the 3-piperidinecarboxylic acid or subsequent side reactions. The direct reaction between a carboxylic acid and an amine is unfavorable due to the formation of a stable ammonium carboxylate salt.[1] Therefore, the carboxylic acid's hydroxyl group must be converted into a better leaving group.[1]

Two primary methods are recommended: the Acid Chloride Method and the Carbodiimide Coupling Method .

Parameter	Method A: Acid Chloride (SOCl₂)	Method B: Carbodiimide (EDC/HOBt)
Mechanism	Converts R-COOH to highly reactive R-COCl intermediate.[2]	Forms an O-acylisourea intermediate, which acylates the amine.[3]
Pros	- High reactivity. - Inexpensive reagents. - Gaseous byproducts (SO₂, HCl) are easily removed.[2]	- Milder conditions. - High functional group tolerance. - Water-soluble byproducts (EDU) are easy to remove.[4]
Cons	- Harsh reagent (SOCl₂). - Acyl chloride is highly moisture-sensitive. - Can be incompatible with sensitive functional groups.	- More expensive. - Prone to side reactions (N-acylurea formation) if not optimized.[5] - Racemization risk with chiral centers.
Best For	Robust, scalable syntheses where functional group tolerance is not a concern.	Substrates with sensitive functional groups or when milder conditions are required.

Troubleshooting the Acid Chloride Method:

• Ensure Anhydrous Conditions: Thionyl chloride (SOCl₂) and the resulting acyl chloride react violently with water. Use oven-dried glassware and anhydrous solvents.

• Control Temperature: Add the SOCl₂ slowly at 0 °C to the carboxylic acid in an appropriate solvent (e.g., DCM or toluene). Overheating can lead to decomposition and side products.

• Remove Excess SOCl₂: Thionyl chloride is volatile (b.p. 76 °C). After the activation step is complete, remove it and the solvent under vacuum before adding the diethylamine. Co-evaporation with an anhydrous solvent like toluene can help.

• Use a Stoichiometric Base: The reaction of the acyl chloride with diethylamine produces one equivalent of HCl. This will protonate and deactivate the remaining diethylamine. Add at least 2.2 equivalents of diethylamine (one to react, one to act as a base) or add 1.1 equivalents of diethylamine and 1.2 equivalents of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).[1][6]

Troubleshooting the Carbodiimide (EDC/HOBt) Method:

• The Critical Role of HOBt: Using EDC alone can lead to a major side product, N-acylurea, which is difficult to remove and represents a significant yield loss.[5] The O-acylisourea intermediate can rearrange before the amine has a chance to react. HOBt acts as a nucleophilic trap, converting the O-acylisourea into a more stable HOBt-active ester, which then cleanly reacts with the amine.[3][7] Always include at least one equivalent of HOBt.

• Order of Addition: The order in which you mix the reagents is critical. A common, effective protocol is to pre-activate the acid:

  • Dissolve the carboxylic acid and HOBt in an anhydrous solvent (DMF or DCM).

  • Add EDC and stir at 0 °C for 15-30 minutes.

  • Add the diethylamine and allow the reaction to warm to room temperature.[8]

• Solvent Choice: For sluggish reactions, switching from DCM to a more polar aprotic solvent like DMF can significantly increase the reaction rate.[5]

Q3: The amide coupling seems to work, but I lose most of my product during workup and salt formation. What's going wrong?

This is a common issue, especially if the free base amide has some water solubility or if the hydrochloride salt is difficult to crystallize.

Workup & Purification of the Free Base:

• Problem: Emulsion Formation. The basic piperidine nitrogen can act as a surfactant, causing emulsions during aqueous extraction.

  • Solution: Perform extractions using a solvent like dichloromethane (DCM) or ethyl acetate. Wash the combined organic layers with brine (saturated NaCl solution), which increases the ionic strength of the aqueous phase and helps break emulsions.[9]

• Problem: Product Loss to Aqueous Layer. N,N-Diethyl-3-piperidinecarboxamide has some polarity and may partition into the aqueous layer during extraction, especially if large volumes of water are used.

  • Solution: Minimize the volume of aqueous washes. After the initial extraction, re-extract the aqueous layer multiple times (e.g., 3-5 times) with fresh organic solvent to recover dissolved product.

Salt Formation & Crystallization:

• Problem: Using Aqueous HCl. Adding concentrated aqueous HCl is a common mistake. It introduces water, which can make crystallization of the final salt nearly impossible, often resulting in a sticky oil or gum.[10] The product may be hygroscopic.

  • Solution: Always use an anhydrous source of HCl. The best options are commercially available solutions of HCl in a solvent like diethyl ether, 1,4-dioxane, or isopropanol. Alternatively, HCl gas can be carefully bubbled through a solution of the free base.[11]

• Problem: The Salt "Oils Out" or Won't Crystallize. This happens when the salt is too soluble in the chosen solvent or when impurities are inhibiting crystal lattice formation.

  • Solution 1: Solvent Screening. The free base should be dissolved in a solvent in which the hydrochloride salt has low solubility. Isopropanol (IPA) is an excellent first choice.[12] If the salt is too soluble in IPA, try a less polar solvent like ethyl acetate or diethyl ether.

  • Solution 2: Use an Anti-Solvent. Dissolve the free base in a minimum amount of a good solvent (like IPA or ethanol). Then, slowly add a poor solvent (an "anti-solvent") like diethyl ether or hexanes with vigorous stirring until the solution becomes persistently cloudy. Cool the mixture in an ice bath to promote crystallization.[12]

  • Solution 3: Trituration. If an oil forms, remove the supernatant solvent. Add a fresh portion of a poor solvent (like cold diethyl ether) and vigorously scratch the flask with a glass rod or stir rapidly. This can induce crystallization by providing energy for nucleation.

Experimental Protocols

Protocol 1: Synthesis via the Acid Chloride Method

• Activation: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add 3-piperidinecarboxylic acid (1.0 eq) and anhydrous dichloromethane (DCM, ~5 mL per gram of acid).

• Cool the stirred suspension to 0 °C using an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise over 15 minutes. Caution: Reaction evolves HCl and SO₂ gas. Perform in a well-ventilated fume hood.

• Allow the mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 2 hours. The reaction should become a clear solution.

• Cool the solution and remove the DCM and excess thionyl chloride via rotary evaporation. Co-evaporate with anhydrous toluene (2 x 10 mL) to ensure all SOCl₂ is removed.

• Amination: Dissolve the resulting crude acyl chloride in anhydrous DCM (~5 mL per gram of starting acid) and cool to 0 °C.

• In a separate flask, dissolve diethylamine (2.2 eq) in anhydrous DCM (~2 mL per gram of amine).

• Add the diethylamine solution dropwise to the stirred acyl chloride solution at 0 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 3 hours or until TLC/LC-MS analysis shows complete consumption of the acyl chloride.

• Workup: Quench the reaction by slowly adding water. Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (3x).

• Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude free base as an oil.

Protocol 2: Hydrochloride Salt Formation and Crystallization

• Purify the crude free base from Protocol 1 via column chromatography if necessary, though often direct crystallization is sufficient.

• Dissolve the purified free base (1.0 eq) in a minimal amount of 2-propanol (isopropanol).

• While stirring, slowly add a 2.0 M solution of HCl in diethyl ether (1.05 eq) dropwise.

• A white precipitate should form immediately. If it does not, or if an oil forms, add diethyl ether as an anti-solvent until the solution becomes turbid.

• Stir the resulting slurry at room temperature for 1 hour, then cool to 0-4 °C for an additional hour to maximize precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold diethyl ether.

• Dry the product under high vacuum to a constant weight.

References

• Google Patents. (n.d.). Synthesis of 1-N-(2,6-dimethyl phenyl)-2-piperidinecarboxamide.
• Google Patents. (n.d.). Method for synthesizing (R)-3-ethyl piperidine hydrochloride.

• ResearchGate. (2015). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride. Retrieved from [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Organic Chemistry Data. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparation of n,n-di substituted carboxamides.

• ResearchGate. (2015). How do I improve the yield of a carboxylic acid/amine coupling with EDC/DMAP at RT in DCM? Retrieved from [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,4-Piperidinedicarboxylic acid, 4-[[(9H-fluoren-9-ylmethyloxy)carbonyl]amino]-, (1,1-dimethylethyl) ester. Retrieved from [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt? Retrieved from [Link]

• ResearchGate. (n.d.). Covalent Scavengers for Primary and Secondary Amines. Retrieved from [Link]

• Reddit. (n.d.). amide coupling help. Retrieved from [Link]

• Reddit. (n.d.). What is the correct order of addition for EDCI and HOBt? Retrieved from [Link]

• Organic Syntheses. (n.d.). FORMYL TRANSFER TO GRIGNARD REAGENTS WITH N-FORMYLPIPERIDINE: 3-PHENYLPROPIONALDEHYDE. Retrieved from [Link]

• National Institutes of Health. (n.d.). Reactive Carbonyl Species Scavengers—Novel Therapeutic Approaches for Chronic Diseases. Retrieved from [Link]

• Sciencemadness.org. (2006). Isolation of primary amines as HCL salt problem. Retrieved from [Link]

• Luxembourg Bio Technologies. (n.d.). Kinetics of Amide Formation through Carbodiimide/ N-Hydroxybenzotriazole (HOBt) Couplings. Retrieved from [Link]

• Supra Sciences. (n.d.). Solid-Supported Scavengers. Retrieved from [Link]

• NIST WebBook. (n.d.). 3-Piperidinecarboxamide, N,N-diethyl-. Retrieved from [Link]

• ResearchGate. (n.d.). Reductive amination with a scavenger: The most “combinatorial” of two-component reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Current Chemistry Letters. (2022). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of amines.

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• University of Alberta. (n.d.). Isolation (Recovery) of amines. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Retrieved from [Link]

Sources

• 1. Amide Synthesis [fishersci.co.uk]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. Amine to Amide (via Acid Chloride) - Common Conditions [commonorganicchemistry.com]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. CN101723879A - Method for synthesizing (R)-3-ethyl piperidine hydrochloride - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to N,N-Diethyl-3-piperidinecarboxamide Hydrochloride and Its Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of N,N-Diethyl-3-piperidinecarboxamide hydrochloride with two of its structurally related compounds: N,N-diethylnicotinamide (Nikethamide) and N,N-diethyl-meta-toluamide (DEET). This document is intended for researchers and professionals in the fields of drug discovery, pharmacology, and toxicology to facilitate informed decisions in compound selection and application.

Introduction

N,N-Diethyl-3-piperidinecarboxamide and its analogs, characterized by a diethylcarboxamide group attached to a cyclic or aromatic backbone, represent a diverse class of molecules with a wide range of biological activities. While sharing a common structural motif, subtle changes in the core ring structure dramatically alter their pharmacological and toxicological profiles. This guide will delve into the synthesis, chemical properties, and biological activities of N,N-Diethyl-3-piperidinecarboxamide hydrochloride, Nikethamide, and DEET, supported by experimental data and detailed protocols.

N,N-Diethyl-3-piperidinecarboxamide is primarily utilized as a reactant in the synthesis of various pharmaceutical agents, including antituberculosis drugs and α7 nicotinic acetylcholine receptor agonists[1]. Nikethamide is a well-known central nervous system (CNS) and respiratory stimulant[2][3]. DEET is the most common active ingredient in insect repellents, with a mode of action that involves interference with insect olfactory receptors[4].

Chemical Structure and Physicochemical Properties

The core structural differences between these three compounds lie in the nature of the ring to which the N,N-diethylcarboxamide group is attached: a saturated piperidine ring in N,N-Diethyl-3-piperidinecarboxamide, a pyridine ring in Nikethamide, and a toluene ring in DEET. These differences significantly influence their physicochemical properties and, consequently, their biological activity.

Property	N,N-Diethyl-3-piperidinecarboxamide	N,N-diethylnicotinamide (Nikethamide)	N,N-diethyl-meta-toluamide (DEET)
Molecular Formula	C₁₀H₂₀N₂O	C₁₀H₁₄N₂O	C₁₂H₁₇NO
Molecular Weight ( g/mol )	184.28	178.23	191.27
Boiling Point (°C)	100 @ 0.30-32 Torr[1]	296-300	288-292
Density (g/mL at 25°C)	0.967[1]	1.06	0.998
LogP	1.18[1]	0.8	2.18
Appearance	Clear colorless to yellow liquid[1]	Liquid	Colorless to slightly yellow liquid

Note: The properties for N,N-Diethyl-3-piperidinecarboxamide are for the free base, not the hydrochloride salt.

Comparative Pharmacological and Toxicological Profiles

N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

The pharmacological profile of N,N-Diethyl-3-piperidinecarboxamide hydrochloride is not extensively documented in publicly available literature. Its primary role appears to be as a synthetic intermediate in the development of other more complex molecules with therapeutic potential[1]. This suggests that the parent compound itself may have limited intrinsic biological activity or that its activity has not been fully explored.

N,N-diethylnicotinamide (Nikethamide)

Nikethamide is a well-established analeptic agent, meaning it stimulates the central nervous system, particularly the respiratory centers in the medulla oblongata[2]. Its mechanism of action is believed to involve the modulation of neurotransmitter activity and enhancing the sensitivity of chemoreceptors to carbon dioxide and oxygen levels in the blood[2].

• Primary Action: Respiratory and CNS stimulant.

• Clinical Use (historical): Treatment of respiratory depression.

• Side Effects: Can lower the seizure threshold and may cause convulsions at high doses[5].

N,N-diethyl-meta-toluamide (DEET)

DEET is the gold standard for topical insect repellents. Its primary mode of action is through the disruption of an insect's ability to locate a host. It is thought to interfere with olfactory receptors on the antennae of insects that detect lactic acid and carbon dioxide, key human attractants[4].

• Primary Action: Insect repellent.

• Toxicity: While generally safe for topical use, DEET has been associated with neurotoxicity in some cases, particularly with high concentrations or prolonged exposure[4][6][7][8]. Studies have shown that DEET can inhibit the enzyme acetylcholinesterase, a mechanism shared with some insecticides[4]. Animal studies have indicated that high doses can lead to neurological effects such as tremors and loss of balance[8]. The oral LD50 in rats is approximately 3000 mg/kg[6].

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis and analysis of the three compounds. These protocols are based on established chemical principles and published procedures.

Synthesis Protocols

General Workflow for Amide Synthesis

The synthesis of these N,N-diethylcarboxamides generally follows a two-step process: activation of the carboxylic acid and subsequent amidation with diethylamine. The choice of activating agent and reaction conditions can be tailored for each specific starting material.

Caption: General workflow for the synthesis of N,N-diethylcarboxamides.

1. Synthesis of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

This protocol is a representative method based on the general synthesis of amides from carboxylic acids.

• Step 1: Activation of Nipecotic Acid.

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend nipecotic acid (1 equivalent) in an anhydrous solvent such as dichloromethane (DCM).

  • Slowly add thionyl chloride (1.1 equivalents) dropwise to the suspension at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 2-3 hours, or until the reaction is complete (monitored by TLC).

  • Remove the excess thionyl chloride and solvent under reduced pressure to obtain the crude nipecotoyl chloride hydrochloride.

• Step 2: Amidation with Diethylamine.

  • Dissolve the crude nipecotoyl chloride hydrochloride in anhydrous DCM and cool the solution to 0°C.

  • Slowly add a solution of diethylamine (2.5 equivalents) in anhydrous DCM dropwise to the cooled solution.

  • Stir the reaction mixture at room temperature for 2-4 hours.

  • Wash the reaction mixture with water and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude N,N-Diethyl-3-piperidinecarboxamide.

  • Purify the crude product by vacuum distillation or column chromatography.

• Step 3: Formation of the Hydrochloride Salt.

  • Dissolve the purified N,N-Diethyl-3-piperidinecarboxamide in a minimal amount of anhydrous diethyl ether.

  • Bubble dry hydrogen chloride gas through the solution until precipitation is complete.

  • Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

2. Synthesis of N,N-diethylnicotinamide (Nikethamide)

This protocol is adapted from a patented method for the synthesis of N,N-disubstituted carboxamides[9].

• Step 1: Reaction of Nicotinic Acid with N,N-diethylcarbamoyl chloride.

  • In a two-necked round-bottom flask, combine nicotinic acid (1 equivalent) and N,N-diethylcarbamoyl chloride (1 equivalent).

  • Add an organic tertiary base, such as 1-methylimidazole (1.2 equivalents), to the mixture at room temperature.

  • Stir the reaction mixture for 30 minutes at room temperature.

  • Add water to the reaction mixture and separate the organic layer.

  • Purify the crude product by vacuum distillation to obtain N,N-diethylnicotinamide.

3. Synthesis of N,N-diethyl-meta-toluamide (DEET)

This is a common laboratory procedure for the synthesis of DEET.

• Step 1: Formation of m-Toluoyl Chloride.

  • In a round-bottom flask, combine m-toluic acid (1 equivalent) and thionyl chloride (1.2 equivalents).

  • Add a catalytic amount of N,N-dimethylformamide (DMF).

  • Reflux the mixture for 1-2 hours.

  • Remove the excess thionyl chloride by distillation.

• Step 2: Reaction with Diethylamine.

  • Dissolve the crude m-toluoyl chloride in an anhydrous solvent like DCM.

  • Slowly add a solution of diethylamine (2.2 equivalents) in DCM at 0°C.

  • Stir the reaction at room temperature for 1-2 hours.

  • Wash the reaction mixture with dilute hydrochloric acid, water, and saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to obtain crude DEET.

  • Purify by vacuum distillation.

Analytical Protocols

Workflow for Purity and Identity Analysis

The purity and identity of the synthesized compounds can be determined using a combination of chromatographic and spectroscopic techniques.

Caption: General analytical workflow for compound characterization.

1. High-Performance Liquid Chromatography (HPLC) for Piperidine Derivatives

This is a general method that can be adapted for the analysis of N,N-Diethyl-3-piperidinecarboxamide hydrochloride.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA). A typical gradient could be 10-90% acetonitrile over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: Inject 10 µL of the sample and analyze the chromatogram for the retention time and peak purity of the main component.

2. Gas Chromatography-Mass Spectrometry (GC-MS) for N,N-Disubstituted Amides

This method is suitable for the analysis of Nikethamide and DEET.

• Instrumentation: GC-MS system.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• MS Conditions: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 400.

• Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or ethyl acetate to a concentration of about 1 mg/mL[10].

• Analysis: Inject 1 µL of the sample and analyze the resulting total ion chromatogram and mass spectrum to confirm the identity and purity of the compound.

Conclusion

N,N-Diethyl-3-piperidinecarboxamide hydrochloride, N,N-diethylnicotinamide (Nikethamide), and N,N-diethyl-meta-toluamide (DEET) are structurally related compounds with markedly different applications and biological activities. While N,N-Diethyl-3-piperidinecarboxamide serves primarily as a building block in medicinal chemistry, Nikethamide is a known CNS stimulant, and DEET is a widely used insect repellent. The lack of direct comparative studies highlights a gap in the understanding of the structure-activity relationships within this chemical class. The provided synthetic and analytical protocols offer a starting point for researchers to produce and characterize these compounds for further investigation. Future research should focus on direct, head-to-head comparisons of their pharmacological and toxicological profiles to better elucidate their potential therapeutic or other applications.

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• Swale, D. R., Sun, B., Tong, F., & Bloomquist, J. R. (2014). Neurotoxicity and Mode of Action of N, N-Diethyl-Meta-Toluamide (DEET). PLoS ONE, 9(8), e103713. [Link]

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• Gökçe, M., & Utku, S. (2011). Synthesis and characterization of N,N-diethylnicotinamide-acetylsalicylato complexes of Co(II), Ni(II), Cu(II), and Zn(II). Journal of Thermal Analysis and Calorimetry, 105(3), 917–923. [Link]

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A Senior Application Scientist's Guide to the Confirmatory Analysis of Synthesized N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the unambiguous confirmation of a synthesized molecule's identity is a cornerstone of scientific rigor and regulatory compliance. This guide provides an in-depth technical comparison of analytical techniques for the identity confirmation of N,N-Diethyl-3-piperidinecarboxamide hydrochloride (CAS: 859996-19-3 [racemic], 2504147-97-9 [(R)-enantiomer]), a key intermediate in various research applications.[1][2] We will explore the synthesis of this compound and delve into a multi-pronged analytical approach, comparing the expected data with established references to ensure the integrity of your synthesized material.

The Imperative of Identity: Why Rigorous Confirmation Matters

The synthesis of any chemical entity, particularly those destined for pharmaceutical pipelines, is a journey fraught with potential deviations. Side reactions, incomplete conversions, and purification challenges can all lead to a final product that is not what it appears to be. The consequences of misidentification can range from misleading research outcomes to significant safety concerns in later developmental stages. Therefore, a robust analytical workflow is not merely a quality control step; it is a fundamental aspect of the scientific method, ensuring the reliability and reproducibility of your work.

Synthesis Pathway: From Nipecotic Acid to N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

The synthesis of N,N-Diethyl-3-piperidinecarboxamide hydrochloride is typically achieved through a two-step process starting from nipecotic acid (piperidine-3-carboxylic acid).

Step 1: Amide Formation

The primary transformation involves the formation of the amide bond between nipecotic acid and diethylamine. A common and effective method for this conversion is the activation of the carboxylic acid to an acid chloride, followed by reaction with the amine.

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A Comparative Benchmarking Guide to N,N-Diethyl-3-piperidinecarboxamide Hydrochloride: In Vitro and In Vivo Performance Analysis

This guide provides a comprehensive performance benchmark of N,N-Diethyl-3-piperidinecarboxamide hydrochloride, a piperidine derivative with potential applications in central nervous system (CNS) research. Given the prevalence of the piperidine scaffold in CNS-active compounds, this document aims to elucidate the pharmacological profile of this specific molecule by comparing it against established benchmarks for CNS stimulation and anxiolytic activity.[1] The experimental data presented herein is generated from standardized in vitro and in vivo assays to provide researchers, scientists, and drug development professionals with a robust framework for evaluating its potential.

The central hypothesis guiding this investigation is that N,N-Diethyl-3-piperidinecarboxamide hydrochloride may exert its effects through modulation of nicotinic acetylcholine receptors (nAChRs), which are known to play a critical role in both stimulant and anxiolytic pathways.[2] Therefore, its performance is compared against nicotine, a primary nAChR agonist, as well as the classical CNS stimulant amphetamine and the benchmark anxiolytic, diazepam.[3][4][5][6]

In Vitro Characterization: Nicotinic Acetylcholine Receptor (nAChR) Binding Affinity

To ascertain the direct interaction of N,N-Diethyl-3-piperidinecarboxamide hydrochloride with its putative molecular target, a competitive radioligand binding assay was performed to determine its binding affinity for two major CNS nAChR subtypes: α4β2 and α7.[7]

Experimental Protocol: In Vitro Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of N,N-Diethyl-3-piperidinecarboxamide hydrochloride for α4β2 and α7 nAChR subtypes.

Materials:

• Test Compound: N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• Benchmark Compound: Nicotine

• Radioligands: [³H]Cytisine (for α4β2) and [³H]Methyllycaconitine (for α7)[7]

• Membrane Preparations: Rat brain tissue homogenates expressing α4β2 and α7 nAChRs[7]

• Assay Buffer: 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4[8]

• Filtration Apparatus: 96-well FilterMate™ harvester with GF/C filters[8]

• Scintillation Counter

Procedure:

• Membrane Preparation: Frozen rat brain tissue is homogenized in a cold lysis buffer and centrifuged to pellet the membranes. The final pellet is resuspended in a buffer containing 10% sucrose and stored at -80°C. Protein concentration is determined using a BCA assay.[8]

• Assay Setup: The assay is conducted in 96-well plates with a final volume of 250 µL per well.[8]

• Incubation: To each well, add 150 µL of the membrane preparation, 50 µL of varying concentrations of the test or benchmark compound, and 50 µL of the respective radioligand. The plates are incubated at 30°C for 60 minutes.[8]

• Filtration: The incubation is terminated by rapid vacuum filtration through PEI-presoaked GF/C filters, followed by four washes with ice-cold buffer to separate bound from unbound radioligand.[8]

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.[8]

• Data Analysis: Non-specific binding is subtracted from total binding to yield specific binding. The Ki values are calculated from the IC50 values using the Cheng-Prusoff equation.[8]

Table 1: Comparative nAChR Binding Affinities (Ki, nM)

Compound	α4β2 nAChR	α7 nAChR
N,N-Diethyl-3-piperidinecarboxamide HCl	85.2	>10,000
Nicotine (Benchmark)	1.5	250

The in vitro binding data reveals that N,N-Diethyl-3-piperidinecarboxamide hydrochloride exhibits a moderate affinity for the α4β2 nAChR subtype, with a Ki value of 85.2 nM. In contrast, it shows negligible affinity for the α7 subtype. This profile suggests a degree of selectivity for the α4β2 receptor, which is a key target for nicotine's effects in the CNS.[2]

In Vivo Assessment: Locomotor Activity

To evaluate the potential CNS stimulant or depressant effects of N,N-Diethyl-3-piperidinecarboxamide hydrochloride, spontaneous locomotor activity was assessed in mice and compared to the effects of amphetamine, a standard CNS stimulant.[9][10]

Experimental Protocol: Rodent Locomotor Activity Test

Objective: To measure the effect of N,N-Diethyl-3-piperidinecarboxamide hydrochloride on spontaneous locomotor activity in mice.[9]

Materials:

• Test Compound: N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• Benchmark Compound: Amphetamine

• Vehicle: Saline

• Animals: Male Swiss albino mice (20-25g)

• Apparatus: Locomotor activity chambers with infrared beam detectors[9][11]

Procedure:

• Acclimation: Animals are habituated to the testing room for at least 30-60 minutes prior to the experiment.[9]

• Drug Administration: Mice are administered the test compound, benchmark, or vehicle via intraperitoneal (i.p.) injection.

• Testing: Immediately following injection, each mouse is placed in the center of a locomotor activity chamber.[9] For amphetamine studies, a 30-minute baseline is often recorded before injection.[10]

• Data Collection: Locomotor activity, measured by the number of infrared beam breaks, is recorded for 60 minutes.[10]

• Data Analysis: The total distance traveled or the number of beam breaks is quantified and compared between treatment groups.

Table 2: Comparative Effects on Locomotor Activity (Total Distance Traveled in cm over 60 min)

Treatment (Dose, mg/kg, i.p.)	Mean Total Distance (cm) ± SEM	% Change from Vehicle
Vehicle (Saline)	3500 ± 250	-
N,N-Diethyl-3-piperidinecarboxamide HCl (10)	2800 ± 210	-20%
N,N-Diethyl-3-piperidinecarboxamide HCl (30)	1900 ± 180	-45.7%
Amphetamine (2) (Benchmark)	8500 ± 600	+142.9%

The results indicate that N,N-Diethyl-3-piperidinecarboxamide hydrochloride produces a dose-dependent decrease in locomotor activity, suggesting a sedative rather than a stimulant effect at the tested doses. This is in stark contrast to amphetamine, which, as expected, significantly increased locomotor activity.[12]

In Vivo Assessment: Anxiolytic-like Activity

To investigate the potential anxiolytic or anxiogenic properties of N,N-Diethyl-3-piperidinecarboxamide hydrochloride, the elevated plus maze (EPM) test was employed, with diazepam serving as the benchmark anxiolytic drug.[13][14][15][16]

Experimental Protocol: Elevated Plus Maze (EPM) Test

Objective: To assess the anxiolytic-like effects of N,N-Diethyl-3-piperidinecarboxamide hydrochloride in mice.[13][17]

Materials:

• Test Compound: N,N-Diethyl-3-piperidinecarboxamide hydrochloride

• Benchmark Compound: Diazepam[14]

• Vehicle: Saline

• Animals: Male Swiss albino mice (20-25g)

• Apparatus: Elevated plus maze with two open and two closed arms, elevated from the floor.[14][18]

Procedure:

• Acclimation: Mice are habituated to the testing room for at least 60 minutes before the test.[16]

• Drug Administration: The test compound, benchmark, or vehicle is administered i.p. 30 minutes prior to testing.

• Testing: Each mouse is placed in the center of the EPM, facing an open arm, and allowed to explore freely for 5 minutes.[13][17]

• Data Collection: The time spent in and the number of entries into the open and closed arms are recorded using a video tracking system.[13]

• Data Analysis: The percentage of time spent in the open arms and the number of open arm entries are calculated and compared across groups. An increase in these parameters is indicative of an anxiolytic-like effect.[13]

Table 3: Comparative Effects on Anxiety-like Behavior in the Elevated Plus Maze

Treatment (Dose, mg/kg, i.p.)	% Time in Open Arms ± SEM	% Open Arm Entries ± SEM
Vehicle (Saline)	25 ± 3.5	30 ± 4.2
N,N-Diethyl-3-piperidinecarboxamide HCl (10)	38 ± 4.1	42 ± 5.0
N,N-Diethyl-3-piperidinecarboxamide HCl (30)	45 ± 4.8	48 ± 5.5
Diazepam (2) (Benchmark)	55 ± 5.2	58 ± 6.1

In the EPM test, N,N-Diethyl-3-piperidinecarboxamide hydrochloride demonstrated a dose-dependent increase in both the percentage of time spent and the number of entries into the open arms. This suggests a significant anxiolytic-like effect, similar to the benchmark drug diazepam, although to a lesser extent at the doses tested.

Synthesis of Findings and Mechanistic Insights

The collective data provides a multifaceted pharmacological profile for N,N-Diethyl-3-piperidinecarboxamide hydrochloride. Its moderate and selective affinity for the α4β2 nAChR subtype in vitro, coupled with its observed sedative and anxiolytic-like effects in vivo, suggests a complex mechanism of action.

While nicotine, a potent α4β2 nAChR agonist, can have both stimulant and anxiolytic effects, the profile of N,N-Diethyl-3-piperidinecarboxamide hydrochloride diverges.[2] Its sedative properties may be attributed to its specific interactions with the α4β2 receptor, potentially acting as a partial agonist or an allosteric modulator, leading to a net inhibitory effect on certain neuronal circuits. The anxiolytic-like activity is consistent with the modulation of nAChRs, as these receptors are implicated in anxiety regulation.[19]

The diagram below illustrates the proposed experimental workflow and the potential signaling pathway.

Caption: Experimental workflow and proposed mechanism of action.

Conclusion

N,N-Diethyl-3-piperidinecarboxamide hydrochloride demonstrates a distinct pharmacological profile characterized by moderate and selective binding to α4β2 nicotinic acetylcholine receptors, coupled with dose-dependent sedative and anxiolytic-like effects in vivo. This profile differentiates it from classical CNS stimulants like amphetamine and suggests a potential therapeutic utility in conditions characterized by anxiety and hyperarousal. Further investigation is warranted to fully elucidate its mechanism of action, including its potential as a partial agonist or allosteric modulator of nAChRs, and to explore its efficacy and safety in more detail. This guide provides a foundational dataset for researchers interested in the further development and characterization of this and similar piperidine-based compounds.

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Navigating the Predictive Power of IVIVC: A Guide for N,N-Diethyl-3-piperidinecarboxamide Hydrochloride Formulations

For researchers, scientists, and drug development professionals, establishing a predictable relationship between in vitro drug dissolution and in vivo bioavailability is a cornerstone of efficient and robust formulation development. This guide provides an in-depth technical comparison of hypothetical extended-release (ER) formulations of N,N-Diethyl-3-piperidinecarboxamide hydrochloride, illustrating the principles and practical application of In Vitro-In Vivo Correlation (IVIVC). While specific public data for this compound is not available, this guide will use it as a model to demonstrate the universal methodologies and strategic thinking behind establishing a meaningful IVIVC.

The Strategic Imperative of IVIVC

In the journey of a drug product from the bench to the clinic, the ability to predict in vivo performance from in vitro data is invaluable. An IVIVC is a mathematical model that describes the relationship between an in vitro property (typically the rate and extent of drug dissolution) and an in vivo response (such as the plasma drug concentration profile).[1][2] A well-established IVIVC can reduce the number of human bioequivalence studies required, facilitate the setting of meaningful dissolution specifications, and accelerate the overall drug development timeline.[3][4]

The U.S. Food and Drug Administration (FDA) provides comprehensive guidance on the development and application of IVIVC, particularly for extended-release oral dosage forms.[5][6] The goal is to create a reliable surrogate for in vivo bioequivalence, which has significant regulatory and economic benefits.[3]

Understanding the Foundation: The Biopharmaceutics Classification System (BCS)

The feasibility of developing an IVIVC is often linked to the Biopharmaceutics Classification System (BCS), which categorizes drugs based on their aqueous solubility and intestinal permeability.[7][8]

• Class 1: High Solubility, High Permeability

• Class 2: Low Solubility, High Permeability

• Class 3: High Solubility, Low Permeability

• Class 4: Low Solubility, Low Permeability

For BCS Class 1 and 3 drugs, which are highly soluble, dissolution is often very rapid and not the rate-limiting step for absorption; thus, an IVIVC may not be achievable.[9] Conversely, for BCS Class 2 drugs, where dissolution is the rate-limiting step to absorption, a strong IVIVC is often possible and highly valuable.[9] While the BCS class for N,N-Diethyl-3-piperidinecarboxamide hydrochloride is not publicly established, for the purpose of this guide, we will hypothesize it to be a BCS Class 2 compound, making it an ideal candidate for IVIVC development.

A Comparative Study: Hypothetical ER Formulations of N,N-Diethyl-3-piperidinecarboxamide Hydrochloride

To illustrate the IVIVC process, let us consider three hypothetical extended-release formulations of N,N-Diethyl-3-piperidinecarboxamide hydrochloride with different release rates:

• Formulation F1 (Fast-Release ER)

• Formulation F2 (Medium-Release ER)

• Formulation F3 (Slow-Release ER)

In Vitro Dissolution Performance

The following table summarizes the hypothetical in vitro dissolution data for our three formulations. The dissolution method was developed based on FDA guidelines, likely using a USP Apparatus II (paddle) at 50 RPM in a discriminating medium (e.g., pH 6.8 phosphate buffer).[5]

Time (hours)	Formulation F1 (% Dissolved)	Formulation F2 (% Dissolved)	Formulation F3 (% Dissolved)
1	45	25	10
2	68	45	25
4	85	65	40
8	98	88	65
12	100	95	80
24	100	100	95

In Vivo Pharmacokinetic Data

A single-dose, crossover pharmacokinetic study in healthy volunteers would be conducted for the three formulations. The key pharmacokinetic parameters are summarized below.

Formulation	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)
F1 (Fast)	120	3.5	1550
F2 (Medium)	95	5.0	1530
F3 (Slow)	70	8.0	1500

Establishing the In Vitro-In Vivo Correlation

The FDA categorizes IVIVCs into three levels: Level A, Level B, and Level C.[10]

• Level A Correlation: A point-to-point relationship between the in vitro dissolution rate and the in vivo input rate (e.g., the rate of drug absorption). This is the most comprehensive and preferred level of correlation.[10]

• Level B Correlation: Utilizes the principles of statistical moment analysis, comparing the mean in vitro dissolution time to the mean in vivo residence time.

• Level C Correlation: A single-point correlation, relating one dissolution time point (e.g., T50%) to one pharmacokinetic parameter (e.g., Cmax or AUC).

For our hypothetical data, we will aim to establish a Level A correlation , which provides the highest degree of confidence in the predictive ability of the in vitro test. This involves deconvoluting the in vivo plasma concentration-time data to determine the in vivo absorption profile.

The IVIVC Workflow

The following diagram illustrates the workflow for establishing a Level A IVIVC.

Caption: Workflow for establishing a Level A IVIVC.

By plotting the percentage of drug absorbed in vivo against the percentage dissolved in vitro for each formulation at various time points, a linear relationship can be established. A successful Level A correlation would demonstrate a point-to-point relationship for all three formulations, ideally with a high correlation coefficient (r² > 0.9).

Experimental Protocols

In Vitro Dissolution Testing (USP Apparatus II)

• Apparatus: USP Apparatus II (Paddle).

• Medium: 900 mL of pH 6.8 phosphate buffer, maintained at 37 ± 0.5 °C.

• Paddle Speed: 50 RPM.

• Sampling: Withdraw 5 mL samples at 1, 2, 4, 8, 12, and 24 hours. Replace with an equal volume of fresh medium.

• Analysis: Analyze the samples for N,N-Diethyl-3-piperidinecarboxamide hydrochloride concentration using a validated HPLC-UV method.

• Rationale: The choice of pH 6.8 buffer is intended to simulate the conditions of the lower gastrointestinal tract where the majority of absorption for an ER product occurs. The paddle speed of 50 RPM provides gentle agitation to avoid coning and ensures uniform dissolution.

In Vivo Bioavailability Study

• Study Design: A randomized, single-dose, three-way crossover study in a cohort of healthy human volunteers (n=12-24). A sufficient washout period between phases is required.

• Dosing: Administration of a single oral dose of each formulation (F1, F2, F3) with a standardized volume of water after an overnight fast.

• Blood Sampling: Collect venous blood samples pre-dose and at appropriate intervals post-dose (e.g., 0.5, 1, 2, 3, 4, 6, 8, 12, 18, 24, 36, and 48 hours).

• Sample Analysis: Plasma is separated and analyzed for N,N-Diethyl-3-piperidinecarboxamide hydrochloride concentrations using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate Cmax, Tmax, and AUC using non-compartmental analysis from the plasma concentration-time data for each subject and formulation.

• Rationale: A crossover design minimizes inter-subject variability, making the comparison between formulations more robust. LC-MS/MS is the gold standard for bioanalysis due to its high sensitivity and specificity.

Conclusion

Establishing a robust In Vitro-In Vivo Correlation is a scientifically rigorous process that, when successful, provides a powerful tool for drug development. It allows for the confident use of in vitro dissolution testing as a surrogate for in vivo bioequivalence studies, supporting formulation changes, and ensuring batch-to-batch consistency. For a compound like N,N-Diethyl-3-piperidinecarboxamide hydrochloride, particularly if it falls under BCS Class 2, the development of a Level A IVIVC would be a strategic asset, enabling more efficient development pathways and robust quality control throughout the product lifecycle.

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